(4-Ethoxycarbonyloxyphenyl) ethyl carbonate

• CAS: 74805-99-5

Core Science & Biosynthesis

An In-depth Technical Guide to (4-Ethoxycarbonyloxyphenyl) ethyl carbonate: Structure, Synthesis, and Potential Applications in Drug Development

This guide provides a comprehensive technical overview of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate, a molecule of interest in the field of medicinal chemistry and drug development. While specific literature on this compound is limited, this document extrapolates from established principles of organic synthesis and prodrug design to present a scientifically grounded exploration of its molecular structure, potential synthetic routes, and prospective applications.

Introduction: The Significance of Unsymmetrical Carbonates in Medicinal Chemistry

Unsymmetrical carbonates are a class of organic compounds that have garnered significant attention in drug development, primarily for their utility as cleavable linkers in prodrug design.[1] A prodrug is an inactive or less active derivative of a parent drug molecule that undergoes biotransformation in the body to release the active pharmaceutical ingredient. This strategy is often employed to improve the physicochemical, biopharmaceutical, or pharmacokinetic properties of a drug, such as its solubility, stability, or targeted delivery.

The carbonate functional group, particularly in an unsymmetrical arrangement, can be engineered to undergo hydrolysis under specific physiological conditions, such as enzymatic cleavage by esterases, to release the parent drug.[2] This controlled release mechanism makes unsymmetrical carbonates valuable tools for designing innovative therapeutic agents with improved efficacy and reduced side effects.

Molecular Structure and Physicochemical Properties

(4-Ethoxycarbonyloxyphenyl) ethyl carbonate, with the CAS number 33926-25-9, possesses a distinct molecular architecture that underpins its potential utility.[3][4]

Table 1: Physicochemical Properties of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate

Property	Value	Source
CAS Number	33926-25-9	[3],[4]
Molecular Formula	C₁₈H₁₈O₆	[3],[4]
Molecular Weight	330.34 g/mol	[3],[4]
Synonym	Ethyl 4-(4-ethoxyphenoxycarbonyl)phenyl carbonate	[3]

The molecule consists of a central phenyl ring substituted with two different carbonate moieties: an ethyl carbonate and an ethoxycarbonyloxy group. This dissymmetry is key to its potential as a prodrug linker, as the two carbonate groups may exhibit different susceptibilities to hydrolysis.

Figure 1: 2D Representation of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate.

Proposed Synthesis of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate

3.1. Proposed Synthetic Pathway

Figure 2: Proposed two-step synthesis of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate.

3.2. Step-by-Step Experimental Protocol (Proposed)

Step 1: Synthesis of 4-Hydroxyphenyl ethyl carbonate

• To a solution of 4-hydroxyphenol (1 equivalent) in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon), add pyridine (1.1 equivalents) as a base.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add ethyl chloroformate (1 equivalent) dropwise to the stirred solution.[6]

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 4-hydroxyphenyl ethyl carbonate.

Causality behind Experimental Choices:

• The use of pyridine is crucial as a base to neutralize the hydrochloric acid byproduct of the reaction between the phenol and ethyl chloroformate, driving the reaction to completion.[7]

• Conducting the initial addition at 0 °C helps to control the exothermic nature of the reaction.

• An aprotic solvent is chosen to prevent unwanted side reactions with the reactive ethyl chloroformate.

Step 2: Synthesis of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate

• Dissolve the purified 4-hydroxyphenyl ethyl carbonate (1 equivalent) in an aprotic solvent (e.g., dichloromethane) under an inert atmosphere.

• Add pyridine (1.1 equivalents) to the solution.

• Cool the mixture to 0 °C.

• Slowly add ethyl chloroformate (1.1 equivalents) dropwise.[8]

• Allow the reaction to warm to room temperature and stir for 12-18 hours, monitoring by TLC.

• Work-up the reaction as described in Step 1.

• Purify the final product by column chromatography to obtain (4-Ethoxycarbonyloxyphenyl) ethyl carbonate.

Structural Elucidation and Characterization (Predicted)

The molecular structure of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate can be unequivocally confirmed using a combination of spectroscopic techniques. Based on the proposed structure and data from analogous compounds, the expected spectroscopic data are as follows:

Table 2: Predicted Spectroscopic Data for (4-Ethoxycarbonyloxyphenyl) ethyl carbonate

Technique	Predicted Chemical Shifts / Frequencies
¹H NMR	* Aromatic protons: Two doublets in the range of δ 7.0-7.5 ppm.
* Ethyl CH₂ groups: Two quartets around δ 4.2-4.4 ppm.
* Ethyl CH₃ groups: Two triplets around δ 1.3-1.5 ppm.
¹³C NMR	* Carbonyl carbons (C=O): Resonances in the range of δ 150-155 ppm.
* Aromatic carbons: Signals between δ 120-150 ppm.
* Ethyl CH₂ carbons: Peaks around δ 64-66 ppm.
* Ethyl CH₃ carbons: Resonances around δ 14-15 ppm.
FT-IR	* Strong C=O stretching vibrations for the carbonate groups around 1760-1780 cm⁻¹.
* C-O stretching bands in the region of 1200-1300 cm⁻¹.
* Aromatic C=C stretching vibrations around 1500-1600 cm⁻¹.

The predicted ¹H and ¹³C NMR chemical shifts are based on the analysis of similar structures such as ethyl 4-methoxyphenyl carbonate.[9] The presence of two distinct ethyl groups would likely result in two sets of quartets and triplets in the ¹H NMR spectrum, and two distinct signals for the CH₂ and CH₃ carbons in the ¹³C NMR spectrum. The IR spectrum is expected to be dominated by the strong carbonyl stretches of the two carbonate functionalities.[10]

Potential Applications in Drug Development: A Prodrug Perspective

The primary application of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate in drug development would likely be as a component of a prodrug system. The molecule itself could act as a linker, connecting a parent drug to a promoiety, or it could be a derivative of a phenolic drug.

5.1. Mechanism of Action as a Prodrug Linker

Figure 3: Hypothetical enzymatic activation of a prodrug containing a (4-ethoxycarbonyloxyphenyl) ethyl carbonate linker.

In a hypothetical scenario, a phenolic drug (Drug-OH) could be attached to the phenyl ring of the linker. Upon administration, esterases present in the plasma or target tissues could cleave one of the carbonate ester bonds. This initial cleavage would likely generate an unstable intermediate that subsequently breaks down to release the active drug, along with ethanol, carbon dioxide, and 4-hydroxyphenyl ethyl carbonate as byproducts. The differential reactivity of the two carbonate groups could potentially be exploited to control the rate of drug release.

5.2. Self-Immolative Linkers

The concept of self-immolative linkers is a sophisticated strategy in prodrug and antibody-drug conjugate (ADC) design.[4] These linkers are designed to undergo a cascade of disassembly reactions following a specific triggering event, leading to the release of the active drug. The (4-Ethoxycarbonyloxyphenyl) ethyl carbonate scaffold could potentially be incorporated into such a system, where the initial enzymatic cleavage of one carbonate group triggers the subsequent, spontaneous cleavage of the second, releasing the drug.

Conclusion

(4-Ethoxycarbonyloxyphenyl) ethyl carbonate represents a molecule with significant, albeit largely unexplored, potential in the field of drug development. Its unsymmetrical carbonate structure makes it an intriguing candidate for use as a cleavable linker in prodrug design. While direct experimental data for this compound is scarce, this guide has provided a robust, scientifically-grounded framework for its synthesis, characterization, and potential applications. Further research into the synthesis and biological evaluation of this and similar molecules is warranted to fully realize their therapeutic potential.

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An In-depth Technical Guide to the Synthesis of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate from Hydroquinone

This guide provides a comprehensive technical overview for the synthesis of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate, a symmetrical dicarbonate derived from hydroquinone. This document is intended for researchers, chemists, and professionals in drug development and materials science who require a detailed understanding of the synthetic pathway, including mechanistic principles, a field-proven experimental protocol, process optimization strategies, and critical safety considerations.

Strategic Overview: Synthesis and Mechanism

The synthesis of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate from hydroquinone is fundamentally a nucleophilic acyl substitution reaction. Hydroquinone, a symmetrical dihydric phenol, serves as the nucleophilic backbone. The electrophilic partner is ethyl chloroformate, which provides the ethoxycarbonyl groups.

Foundational Chemical Principles

The core of this transformation is the acylation of the phenolic hydroxyl groups of hydroquinone. In their neutral state, these hydroxyl groups are moderately nucleophilic. The reaction is significantly accelerated by the presence of a base, which deprotonates the phenol to form a much more potent phenoxide nucleophile. This phenoxide then attacks the electrophilic carbonyl carbon of ethyl chloroformate. The reaction proceeds in two successive steps, with the monosubstituted intermediate, 4-(ethoxycarbonyloxy)phenol, forming first, followed by the second acylation to yield the target disubstituted product. A stoichiometric excess of at least two equivalents of both the base and ethyl chloroformate is essential to drive the reaction to completion.

Reaction Mechanism

The mechanism involves the following key stages:

• Deprotonation: A base (e.g., Triethylamine, Pyridine) abstracts a proton from a hydroxyl group of hydroquinone, forming a phenoxide ion.

• Nucleophilic Attack: The highly nucleophilic phenoxide ion attacks the carbonyl carbon of ethyl chloroformate. This forms a transient tetrahedral intermediate.

• Leaving Group Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling a chloride ion as the leaving group.

• Second Acylation: The process repeats on the second hydroxyl group to yield the final product, (4-Ethoxycarbonyloxyphenyl) ethyl carbonate. The base also serves to neutralize the hydrogen chloride (HCl) generated during the reaction, forming a salt (e.g., triethylammonium chloride).

(4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate: A Technical Guide to its Potential as a Prodrug Moiety

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Prodrug Concept and the Role of Carbonate Linkers

In the realm of medicinal chemistry, the optimization of a drug's pharmacokinetic and pharmacodynamic profile is a paramount challenge. The prodrug approach represents a sophisticated strategy to overcome limitations of parent drug molecules, such as poor solubility, instability, rapid metabolism, or gastrointestinal toxicity.[1][2] A prodrug is a pharmacologically inactive compound that is converted into an active drug within the body through enzymatic or chemical biotransformation.[][4] This guide focuses on (4-Ethoxycarbonyloxyphenyl) ethyl carbonate , a molecule whose structure suggests a significant potential as a prodrug, likely for a phenolic active pharmaceutical ingredient (API).

Carbonate linkers are frequently employed in prodrug design due to their susceptibility to in vivo hydrolysis by ubiquitous esterase enzymes, leading to the release of the parent drug.[][4] This enzymatic cleavage can be engineered to occur at a desired rate and location within the body, thereby improving the therapeutic index of the parent drug. For non-steroidal anti-inflammatory drugs (NSAIDs), a class of medications often associated with gastrointestinal side effects, the prodrug strategy is particularly valuable.[1][2][5] By temporarily masking the acidic functional groups responsible for gastric irritation, prodrugs can offer a safer alternative.[1][2]

This technical guide will provide a comprehensive overview of the chemical properties, plausible synthesis, and proposed mechanism of action of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate as a prodrug. While direct experimental data on this specific molecule is limited in publicly available literature, this document will leverage established principles of medicinal chemistry and prodrug design to present a scientifically grounded and insightful analysis for research and development professionals.

Chemical and Physical Properties

(4-Ethoxycarbonyloxyphenyl) ethyl carbonate is an organic molecule with the chemical formula C12H14O6. A summary of its key chemical and physical properties, as available from chemical suppliers, is presented in Table 1.

Property	Value	Source
Molecular Formula	C12H14O6	N/A
Molecular Weight	254.24 g/mol	N/A
CAS Number	33926-25-9	N/A
Appearance	White to off-white solid	N/A
Solubility	Soluble in organic solvents such as DMSO and methanol	N/A

Note: The data in this table is based on information from chemical suppliers and may not have been independently verified.

Proposed Synthesis of (4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate

A plausible synthetic route for (4-Ethoxycarbonyloxyphenyl) ethyl carbonate can be conceptualized based on standard organic chemistry reactions for the formation of carbonate esters. The synthesis would likely involve the reaction of a phenolic precursor with an appropriate ethyl chloroformate derivative. A proposed two-step synthesis is outlined below.

Step 1: Synthesis of Ethyl (4-hydroxyphenyl) Carbonate

The initial step would involve the reaction of hydroquinone (1,4-dihydroxybenzene) with one equivalent of ethyl chloroformate in the presence of a base, such as pyridine or triethylamine, to selectively form the mono-carbonate.

Step 2: Synthesis of (4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate

The resulting ethyl (4-hydroxyphenyl) carbonate would then be reacted with another equivalent of ethyl chloroformate under similar basic conditions to yield the final product, (4-Ethoxycarbonyloxyphenyl) ethyl carbonate.

Below is a Graphviz diagram illustrating this proposed synthetic pathway.

Caption: Proposed two-step synthesis of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate.

Proposed Mechanism of Action as a Prodrug

The core principle behind the use of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate as a prodrug lies in the enzymatic hydrolysis of its carbonate ester bonds in vivo. It is hypothesized that upon administration, the compound would be subjected to the action of ubiquitous esterases present in the plasma, liver, and other tissues.

This enzymatic action would cleave the two ethyl carbonate groups, leading to the release of two molecules of ethanol, two molecules of carbon dioxide, and the parent active drug, which in this proposed model is hydroquinone. The rate of hydrolysis can be influenced by the steric and electronic properties of the carbonate groups and the specific esterases involved.

The following Graphviz diagram illustrates the proposed metabolic activation pathway.

Caption: Proposed enzymatic hydrolysis of the prodrug to release the active molecule.

Potential Therapeutic Application: A Case Study with a Phenolic Moiety

Given its structure, (4-Ethoxycarbonyloxyphenyl) ethyl carbonate could serve as a prodrug for a variety of phenolic compounds. One interesting possibility is its use to deliver hydroquinone or a derivative thereof. While hydroquinone itself has applications in dermatology, its systemic use is limited due to potential toxicity. A prodrug approach could potentially allow for controlled release and targeted delivery, mitigating some of these concerns.

More broadly, this carbonate structure could be adapted to create prodrugs of other phenolic NSAIDs or analgesics. For instance, the phenolic hydroxyl group of a compound like paracetamol or a salicylic acid derivative could be modified with an ethyl carbonate group to improve its properties.

To illustrate the potential advantages, the following table provides a hypothetical comparison of a parent phenolic drug with its (4-Ethoxycarbonyloxyphenyl) ethyl carbonate prodrug.

Feature	Parent Phenolic Drug (e.g., Hydroquinone)	(4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate Prodrug	Rationale for Improvement
Gastrointestinal Irritation	Potentially high due to acidic phenolic group	Reduced	Masking of the phenolic hydroxyl group prevents direct contact with the gastric mucosa.
Aqueous Solubility	Variable, often low	Potentially increased or decreased depending on the parent drug	The carbonate ester groups can alter the polarity and crystallinity of the molecule.
Oral Bioavailability	May be limited by first-pass metabolism	Potentially improved	The prodrug may be absorbed more efficiently and bypass initial metabolic pathways that target the free phenol.
Taste	Often bitter or unpleasant	Masked	The chemical modification can block the interaction of the drug with taste receptors.

Analytical Methodologies

The characterization and quantification of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate would rely on standard analytical techniques used in pharmaceutical development.

• Structural Elucidation: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS) would be essential for confirming the chemical structure and purity of the synthesized compound.

• Purity Assessment: High-Performance Liquid Chromatography (HPLC) with UV detection would be the primary method for determining the purity of the compound and for quantifying it in various matrices.

• In Vitro Hydrolysis Studies: The rate of hydrolysis of the prodrug in simulated biological fluids (e.g., plasma, intestinal fluid) can be monitored by HPLC to assess its stability and conversion to the active drug.

Conclusion and Future Directions

(4-Ethoxycarbonyloxyphenyl) ethyl carbonate presents a compelling molecular architecture for the development of prodrugs of phenolic compounds. Its dual carbonate ester linkages offer a clear pathway for in vivo enzymatic cleavage and release of a parent active molecule. While direct experimental validation of its efficacy as a prodrug is needed, the principles of prodrug design strongly support its potential to improve the therapeutic profile of various phenolic drugs, including NSAIDs and other analgesics.

Future research should focus on:

• Synthesis and Characterization: The definitive synthesis and full analytical characterization of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate.

• In Vitro and In Vivo Studies: Comprehensive in vitro hydrolysis studies in various biological media, followed by in vivo pharmacokinetic and pharmacodynamic studies in animal models to confirm its prodrug behavior and therapeutic efficacy.

• Application to Other Phenolic Drugs: Exploration of this carbonate linker strategy with other phenolic APIs to create a new generation of safer and more effective medications.

This technical guide provides a foundational understanding of the potential of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate for researchers and drug development professionals. The insights presented here are intended to stimulate further investigation into this and similar carbonate-based prodrugs, with the ultimate goal of advancing therapeutic options for a wide range of diseases.

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IR spectroscopy of hydroquinone bis(ethyl carbonate)

An In-Depth Technical Guide to the Infrared Spectroscopy of Hydroquinone Bis(ethyl Carbonate)

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive examination of the infrared (IR) spectroscopy of hydroquinone bis(ethyl carbonate). Designed for researchers, scientists, and professionals in drug development, this document details the fundamental principles, experimental protocols, and in-depth spectral interpretation required for the structural characterization of this molecule. We explore two primary sample preparation techniques—Potassium Bromide (KBr) pellets and Attenuated Total Reflectance (ATR)—explaining the causality behind methodological choices to ensure high-fidelity data acquisition. The core of this guide is a detailed analysis of the vibrational modes of hydroquinone bis(ethyl carbonate), correlating specific absorption bands with its key functional groups: the carbonate C=O and C-O moieties, the para-substituted aromatic ring, and the terminal ethyl groups. By synthesizing theoretical principles with practical advice, this guide serves as an authoritative resource for using IR spectroscopy as a rapid, reliable, and self-validating tool for the structural elucidation of hydroquinone bis(ethyl carbonate).

Introduction

The Molecule: Hydroquinone Bis(ethyl Carbonate)

Hydroquinone bis(ethyl carbonate), with the chemical formula C₁₂H₁₄O₆, is a symmetrical aromatic compound. Its structure is built upon a central hydroquinone core, a 1,4-disubstituted benzene ring, where each phenolic oxygen is esterified with an ethyl carbonate group. This structure imparts a combination of rigidity from the aromatic ring and flexibility from the carbonate linkages, making it a molecule of interest in polymer chemistry and as a synthetic intermediate. Accurate and efficient structural verification is paramount in its synthesis and application, for which infrared spectroscopy is an indispensable tool.

Caption: Molecular structure of hydroquinone bis(ethyl carbonate).

The Technique: The Role of Fourier-Transform Infrared (FTIR) Spectroscopy

Fourier-Transform Infrared (FTIR) spectroscopy is a cornerstone analytical technique for the identification of functional groups in molecules.[1] It operates by measuring the absorption of infrared radiation by a sample, which excites molecular vibrations such as stretching and bending of chemical bonds. Each type of bond and functional group vibrates at a characteristic frequency, resulting in a unique spectral "fingerprint." This makes FTIR an exceptionally powerful, rapid, and non-destructive method for confirming the presence of key structural motifs, verifying the identity of a synthesized compound, and assessing its purity.

Experimental Methodology: Acquiring a High-Fidelity Spectrum

The quality of an IR spectrum is fundamentally dependent on the sample preparation method. For a solid compound like hydroquinone bis(ethyl carbonate), two methods are prevalent: the traditional KBr pellet technique for transmission measurement and the modern Attenuated Total Reflectance (ATR) approach. The choice between them depends on the desired application, sample amount, and available equipment.

Sample Preparation: The Critical First Step

This classic method involves dispersing the solid sample within an IR-transparent matrix, typically potassium bromide (KBr).[2] When subjected to high pressure, the KBr deforms plastically to form a transparent disc, allowing the IR beam to pass through the sample for a transmission measurement.[2][3]

Rationale: The goal is to suspend the finely ground sample particles in a non-absorbing medium to minimize light scattering and obtain a clean spectrum. The sample concentration is critical; too high a concentration leads to total absorption of the IR beam (flat-topped peaks), while too low a concentration results in a weak signal.[4]

Detailed Protocol:

• Drying: Gently heat spectroscopic grade KBr powder at ~110°C for several hours and store it in a desiccator.[3] This is a crucial step to remove adsorbed water, which otherwise produces a broad, interfering absorption band around 3400 cm⁻¹.[3][5]

• Weighing: Accurately weigh 1-2 mg of the hydroquinone bis(ethyl carbonate) sample and 100-200 mg of the dried KBr. This corresponds to a sample concentration of 0.5-1.0%.[2][6]

• Grinding: Combine the sample and KBr in an agate mortar. Grind the mixture thoroughly for several minutes until it becomes a fine, homogeneous powder.[2][4] The particle size should be smaller than the wavelength of the IR radiation (<2 µm) to reduce scattering effects that can distort the baseline and peak shapes.[4][7]

• Pellet Pressing: Transfer the powder to a pellet die. Place the die in a hydraulic press and apply a vacuum to remove trapped air.[3][8] Gradually apply 8-10 tons of pressure for several minutes.[2]

• Inspection: Carefully remove the die and extract the pellet. A high-quality pellet should be thin and transparent or translucent. Cloudiness can indicate insufficient grinding, trapped moisture, or inadequate pressure.[5]

• Analysis: Place the pellet in the spectrometer's sample holder and acquire the spectrum.

ATR has become the dominant technique for solid and liquid samples due to its simplicity and speed.[9][10] It requires no sample preparation beyond placing the material in direct contact with a high-refractive-index crystal (e.g., diamond, ZnSe). The IR beam is directed through the crystal and reflects internally; at the point of reflection, an "evanescent wave" penetrates a few microns into the sample, and the absorption of this wave is measured.[1][9][10]

Rationale: This surface-sensitive technique eliminates the need for sample dilution and grinding, making it rapid and non-destructive. The primary experimental consideration is ensuring firm, uniform contact between the solid sample and the ATR crystal to produce a high-quality, reproducible spectrum.[10]

Detailed Protocol:

• Background Scan: Ensure the ATR crystal surface is impeccably clean. Run a background spectrum of the clean, empty crystal.

• Sample Application: Place a small amount of the hydroquinone bis(ethyl carbonate) powder directly onto the ATR crystal, ensuring the crystal surface is fully covered.

• Apply Pressure: Use the instrument's pressure clamp to press the solid powder firmly and evenly against the crystal. Consistent pressure is key for reproducibility.

• Analysis: Acquire the sample spectrum.

• Cleaning: After analysis, thoroughly clean the crystal surface with an appropriate solvent (e.g., isopropanol) and a soft, non-abrasive wipe.

Instrumental Parameters

For both methods, a high-quality spectrum can be obtained using the following typical FTIR spectrometer settings:

• Spectral Range: 4000–400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16 to 32 scans (co-added to improve signal-to-noise ratio)

Experimental Workflow Diagram

Caption: Workflow for obtaining the IR spectrum of a solid sample.

Spectral Interpretation: Decoding the Vibrational Fingerprint

The IR spectrum of hydroquinone bis(ethyl carbonate) is rich with information. The key to its interpretation is the systematic assignment of absorption bands to the vibrations of its constituent functional groups.

The Carbonate Group Signature (O-C(=O)-O)

The carbonate functional group provides the most intense and characteristic signals in the spectrum.

• C=O Asymmetric Stretch (ν(C=O)): A very strong and sharp absorption band is expected in the region of 1780-1750 cm⁻¹ . This high frequency, compared to ketones (~1715 cm⁻¹) or esters (~1735 cm⁻¹), is a hallmark of the carbonate group. The adjacent oxygen atoms have an electron-withdrawing inductive effect, which strengthens and shortens the C=O bond, increasing its vibrational frequency. An IR spectrum of diethyl carbonate shows this peak prominently around 1750 cm⁻¹.[11]

• C-O Stretching (ν(C-O)): Carbonates exhibit two distinct C-O stretching vibrations. These typically appear as two strong, often broad, bands in the 1300-1200 cm⁻¹ region. These correspond to the asymmetric and symmetric stretching of the O-C-O linkage.

The Aromatic Core Signature (para-Disubstituted Benzene)

The central benzene ring gives rise to several characteristic absorptions that confirm its presence and substitution pattern.

• Aromatic C-H Stretch (ν(C-H)): Weak to medium intensity bands are expected just above 3000 cm⁻¹, typically in the 3100-3030 cm⁻¹ range.[12][13][14] The appearance of signals in this region is a clear indicator of hydrogens attached to sp²-hybridized carbon atoms.

• Aromatic C=C Ring Stretches (ν(C=C)): The stretching vibrations within the aromatic ring typically produce a series of medium to sharp bands in the 1610-1585 cm⁻¹ and 1510-1450 cm⁻¹ regions.[12][13][15] The presence of two or more distinct peaks in this area is highly characteristic of an aromatic compound.[16]

• C-H Out-of-Plane (OOP) Bending: The out-of-plane C-H bending vibrations are found in the fingerprint region and are exceptionally useful for determining the substitution pattern of the benzene ring.[12][15] For a 1,4-disubstituted (para) ring, a single strong absorption band is expected in the 860-800 cm⁻¹ range.[15] The presence of this band is strong evidence for the para-connectivity of the two ethyl carbonate groups.

The Ethyl Group Signature (-CH₂-CH₃)

The terminal ethyl groups are identified by their aliphatic C-H vibrations.

• Aliphatic C-H Stretches (ν(C-H)): Strong, sharp absorption bands will appear just below 3000 cm⁻¹, in the 2980-2850 cm⁻¹ region. These bands correspond to the symmetric and asymmetric stretching vibrations of the methyl (-CH₃) and methylene (-CH₂) groups.

• Aliphatic C-H Bending (δ(C-H)): Bending or deformation vibrations for the ethyl groups are expected around 1470-1450 cm⁻¹ (for CH₂) and 1380-1370 cm⁻¹ (for the CH₃ symmetric "umbrella" mode). These may sometimes overlap with the weaker aromatic ring stretches.

Data Summary and Validation

The combination of these distinct absorption bands provides a self-validating system for confirming the identity and structural integrity of hydroquinone bis(ethyl carbonate).

Expected Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment	Functional Group
3100-3030	Weak-Medium	C-H Stretch	Aromatic Ring
2980-2850	Medium-Strong	C-H Stretch	Ethyl (-CH₂, -CH₃)
1780-1750	Very Strong	C=O Asymmetric Stretch	Carbonate
1610-1585	Medium	C=C Ring Stretch	Aromatic Ring
1510-1450	Medium	C=C Ring Stretch	Aromatic Ring
1470-1450	Medium	C-H Bending (Scissoring)	Methylene (-CH₂)
1380-1370	Medium	C-H Bending (Symmetric)	Methyl (-CH₃)
1300-1200	Strong, Broad	Asymmetric/Symmetric C-O-C Stretch	Carbonate
860-800	Strong	C-H Out-of-Plane Bend	para-Disubstituted Aromatic

Table 1: Summary of characteristic IR absorption bands for hydroquinone bis(ethyl carbonate).

A valid spectrum must simultaneously exhibit the very strong carbonate C=O stretch, the aromatic C=C and C-H stretches, the aliphatic C-H stretches, and, crucially, the strong out-of-plane bending band confirming para-substitution. The absence of a broad O-H band around 3500-3200 cm⁻¹ would confirm the complete esterification of the starting hydroquinone material.

Conclusion

Infrared spectroscopy is a definitive and efficient technique for the structural characterization of hydroquinone bis(ethyl carbonate). By following robust experimental protocols for sample preparation, either via the KBr pellet or ATR method, a high-fidelity spectrum can be readily obtained. The interpretation of this spectrum is straightforward, with intense and unambiguous signals for the carbonate groups (ν(C=O) ~1760 cm⁻¹ and ν(C-O) ~1250 cm⁻¹), characteristic bands for the para-substituted aromatic ring (ν(C=C) ~1600, 1500 cm⁻¹ and δ(C-H)oop ~840 cm⁻¹), and clear absorptions for the aliphatic ethyl groups (ν(C-H) <3000 cm⁻¹). This unique vibrational fingerprint allows researchers to rapidly verify the molecule's identity, making FTIR an essential tool in any workflow involving the synthesis or quality control of hydroquinone bis(ethyl carbonate).

References

• Shimadzu. (n.d.). KBr Pellet Method. Shimadzu Corporation. [Link]

• University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial: Aromatics. [Link]

• OpenStax. (n.d.). 15.7 Spectroscopy of Aromatic Compounds – Organic Chemistry: A Tenth Edition. [Link]

• Fiveable. (2025, August 15). Spectroscopy of Aromatic Compounds | Organic Chemistry Class Notes. [Link]

• Northern Illinois University. (n.d.). FT-IR Sample Preparation. Department of Chemistry and Biochemistry. [Link]

• Chemistry LibreTexts. (2024, September 26). 15.7: Spectroscopy of Aromatic Compounds. [Link]

• Campopiano, A., et al. (2021, February 15). PREPARATION OF ULTRAPURE KBr PELLET: NEW METHOD FOR FTIR QUANTITATIVE ANALYSIS. Research Article. [Link]

• Kintek Press. (2026, February 10). What Are The Key Steps In Preparing A Kbr Pellet For Ir Spectroscopy? Master Solid Sample Analysis. [Link]

• The Organic Chemistry Tutor. (2021, April 18). Lec15 - IR Spectra of Aromatic Compounds. YouTube. [Link]

• AZoM. (2022, May 10). How is Potassium Bromide Used in Infrared Spectroscopy?[Link]

• Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. [Link]

• ResearchGate. (n.d.). FTIR spectrum of (A) diethyl carbonate, (B) ethylenediamine and (c) M1 product. [Link]

• Specac Ltd. (n.d.). Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles. [Link]

• Edinburgh Instruments. (2023, April 25). Common Sampling Techniques of FTIR Spectroscopy. [Link]

• University of California, Los Angeles. (n.d.). Sample preparation for FT-IR. [Link]

• Chegg. (2020, December 23). Solved (c) In this IR spectrum of diethyl carbonate.... [Link]

• MDPI. (2022, December 13). FTIR as a Method for Qualitative Assessment of Solid Samples in Geochemical Research: A Review. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. kinteksolution.com [kinteksolution.com]
• 3. azom.com [azom.com]
• 4. FT‐IR Sample Preparation - NIU - Department of Chemistry and Biochemistry [niu.edu]
• 5. shimadzu.com [shimadzu.com]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. eng.uc.edu [eng.uc.edu]
• 8. scienceijsar.com [scienceijsar.com]
• 9. Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles [specac.com]
• 10. edinst.com [edinst.com]
• 11. chegg.com [chegg.com]
• 12. orgchemboulder.com [orgchemboulder.com]
• 13. 15.7 Spectroscopy of Aromatic Compounds – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. fiveable.me [fiveable.me]
• 16. m.youtube.com [m.youtube.com]

Mass spectrometry of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate

Technical Deep Dive: Mass Spectrometry Characterization of (4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate

Executive Summary

This technical guide provides a comprehensive analysis of the mass spectrometric behavior of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate (CAS: 1847-56-9, also known as Hydroquinone bis(ethyl carbonate)). As a symmetrical aromatic dicarbonate, this molecule serves as a critical model for understanding the stability of carbonate linkages in polycarbonate synthesis and prodrug design.

This document details the fragmentation mechanisms under Electron Ionization (EI) and Electrospray Ionization (ESI), providing researchers with a self-validating framework for structural confirmation and impurity profiling.

Part 1: Physicochemical Profile & Structural Basis

Before interpreting spectral data, the structural properties must be established to predict ionization behavior.

Property	Value	Notes
IUPAC Name	Diethyl benzene-1,4-diyl dicarbonate	Symmetrical structure simplifies NMR/MS signals.
Formula		High oxygen content suggests facile neutral losses ( , ).
Exact Mass	254.0790 Da	Monoisotopic peak reference.
Structure		Two labile carbonate ester linkages flanking a stable aromatic core.
LogP	~2.3	Moderately lipophilic; suitable for RP-LC-MS and GC-MS.

Part 2: GC-MS Analysis (Electron Ionization)

Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for the structural elucidation of this compound due to its volatility and the informative fragmentation induced by hard ionization (70 eV).

Fragmentation Mechanism (The "Science")

Under electron impact, aromatic carbonates undergo distinct pathways dominated by decarboxylation and

-cleavage .

• Molecular Ion (

  ): The parent ion at m/z 254 is typically observable but of low intensity due to the lability of the carbonate bonds.

• Primary Fragmentation (Decarboxylation): The most energetically favorable pathway is the extrusion of a neutral

  molecule. This involves a four-membered transition state, contracting the carbonate to an ether linkage.
  • (4-ethoxyphenyl ethyl carbonate radical cation).

• Secondary Fragmentation: The remaining carbonate group undergoes a second decarboxylation or an alkyl cleavage.

  • (1,4-diethoxybenzene).
  • (McLafferty-type rearrangement involving the ethyl group).

• Core Aromatic Ions: Further degradation leads to the stable hydroquinone radical cation (

  ) and quinone-like structures ( ).

Diagnostic Ion Table (EI @ 70 eV)

m/z (Da)	Identity	Mechanism / Origin	Relative Abundance (Est.)
254		Molecular Ion	Low (<10%)
210		Loss of one carbonate carbonyl	Moderate
181		-cleavage at carbonate oxygen	High
166		1,4-Diethoxybenzene (Double loss)	Moderate
138		4-Ethoxyphenol (Loss of from 166)	High
110		Hydroquinone (Core fragment)	Base Peak (Often)

Part 3: LC-MS/MS Analysis (Electrospray Ionization)

For biological matrices or trace impurity analysis where thermal degradation in GC is a risk, LC-MS/MS using Electrospray Ionization (ESI) is preferred.

Ionization Characteristics

• Mode: Positive ESI (

  ESI) is recommended due to the ability of the carbonyl oxygens to accept protons or sodium ions.

• Adducts:

  • (Dominant in non-acidic mobile phases due to high oxygen affinity for Na).
  • (If ammonium buffers are used).

Collision-Induced Dissociation (CID)

Unlike EI, ESI is soft. Fragmentation requires collision energy (CE) in the Q2 cell.

• Low CE (10-20 eV): Dominance of the parent adduct (

  or ).

• High CE (30-50 eV): Sequential loss of formate-like groups or ethanol.

  • Transition:

    (Loss of EtOH, 46 Da) is a common neutral loss for ethyl esters/carbonates in ESI.

Part 4: Visualization of Pathways

Figure 1: Mass Spectrometry Fragmentation Pathway (EI)

This diagram illustrates the step-by-step degradation of the molecule under 70 eV Electron Impact.

Caption: Proposed EI fragmentation pathway showing sequential decarboxylation and alkyl losses leading to the hydroquinone core.

Part 5: Validated Experimental Protocols

Protocol A: GC-MS Structural Confirmation

Use this protocol for purity assessment and identification of synthesis byproducts.

• Sample Preparation:

  • Dissolve 1 mg of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate in 1 mL of Dichloromethane (DCM) (HPLC Grade).

  • Why DCM? It ensures complete solubility and has a low boiling point for solvent delay.

• GC Parameters:

  • Column: DB-5MS or equivalent (30m x 0.25mm, 0.25µm film).

  • Inlet: Split mode (20:1), Temperature: 250°C.

  • Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

  • Oven Program:

    • Hold 50°C for 1 min.

    • Ramp 20°C/min to 280°C.

    • Hold 3 min.

• MS Parameters:

  • Source Temp: 230°C.

  • Quad Temp: 150°C.

  • Scan Range: 40–350 amu.

  • Solvent Delay: 3.0 min.

Protocol B: LC-MS/MS MRM Development

Use this protocol for pharmacokinetic studies or trace residue analysis.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid (Proton source).

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 0-1 min: 5% B.

  • 1-6 min: Linear ramp to 95% B.

  • 6-8 min: Hold 95% B.

• Source Settings (ESI+):

  • Capillary Voltage: 3.5 kV.

  • Desolvation Temp: 350°C.

  • Cone Voltage: 30 V (Optimize to prevent in-source fragmentation).

• MRM Transitions (Quantitation):

  • Quantifier:

    (Loss of ).

  • Qualifier:

    (Loss of EtOH).

Part 6: Analytical Workflow Diagram

Caption: Integrated analytical workflow for characterization via GC-MS and LC-MS platforms.

References

• National Institute of Standards and Technology (NIST). Mass Spectral Library (NIST23) - General Rules for Carbonate Fragmentation. NIST Standard Reference Data. [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard reference for EI fragmentation mechanisms including decarboxylation). [Link]

• PubChem Database. Compound Summary for Ethyl phenyl carbonate derivatives. National Center for Biotechnology Information. [Link]

• Jackson, A. T., et al. (2006). Mass spectrometry of aromatic carbonates and their degradation products.[1] Rapid Communications in Mass Spectrometry. (Provides mechanistic insight into diaryl carbonate fragmentation). [Link]

Sources

• 1. Electron ionisation and fast-atom bombardment mass spectrometry study of diaryl carbonates - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Using (4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate for Amine Protection

The following Application Note and Protocol details the use of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate (also known as Hydroquinone bis(ethyl carbonate) or 1,4-Bis(ethoxycarbonyloxy)benzene ) as a highly efficient, crystalline reagent for the introduction of the Ethoxycarbonyl (Eoc) protecting group.

Executive Summary

In drug discovery and peptide synthesis, the Ethoxycarbonyl (Eoc) group serves as a robust carbamate protecting group for amines, offering orthogonality to acid-labile groups (like Boc) and hydrogenolysis-labile groups (like Cbz). While traditionally introduced via Ethyl Chloroformate (Eoc-Cl), that method generates corrosive HCl and requires strict temperature control.

This guide details the use of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate (Eoc-OPh-Eoc) as a superior alternative. This crystalline, shelf-stable reagent allows for the mild, chemoselective introduction of the Eoc group without the formation of acidic byproducts, making it ideal for acid-sensitive substrates and late-stage functionalization.

Chemical Basis & Mechanism

Reagent Structure and Function

The reagent, (4-Ethoxycarbonyloxyphenyl) ethyl carbonate (CAS: 74805-99-5), functions as a symmetrical activated carbonate. Upon reaction with a nucleophile (amine), it acts as an Ethoxycarbonyl (EtO-CO-) donor .

• Reagent Type: Homobifunctional Activated Carbonate

• Active Species: Ethoxycarbonyl cation equivalent

• Leaving Group: 4-(Ethoxycarbonyloxy)phenolate (which protonates to Hydroquinone mono-ethyl carbonate)

• Byproducts: The leaving group is a phenol derivative, which is easily removed by alkaline wash, unlike the toxic byproducts of nitrophenyl carbonates.

Reaction Mechanism

The reaction proceeds via a standard nucleophilic acyl substitution. The amine attacks one of the carbonate carbonyls, displacing the phenolic leaving group.

Figure 1: Mechanistic pathway for Eoc protection. The reagent transfers one ethoxycarbonyl unit, releasing a phenolic byproduct.

Comparison of Methods

Feature	Ethyl Chloroformate (Eoc-Cl)	(4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate
Physical State	Volatile, lachrymatory liquid	Crystalline solid (easy handling)
Reactivity	High (Low selectivity)	Moderate (High chemoselectivity)
Byproducts	HCl (Requires base scavenger)	Phenol derivative (Neutral/Weakly acidic)
Safety	Corrosive, toxic vapors	Non-volatile, lower toxicity profile
Atom Economy	High	Lower (Loss of hydroquinone carrier)

Experimental Protocol: Eoc Protection of Amines

Objective: To protect a primary or secondary amine as an ethyl carbamate (Eoc) using (4-Ethoxycarbonyloxyphenyl) ethyl carbonate.

Materials

• Substrate: Amine (1.0 equiv)

• Reagent: (4-Ethoxycarbonyloxyphenyl) ethyl carbonate (1.1 equiv)

• Solvent: Dichloromethane (DCM), THF, or DMF (0.1 M - 0.5 M concentration)

• Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 - 1.5 equiv)

• Work-up Reagents: 1M NaOH or sat. NaHCO3, Brine, Na2SO4.

Step-by-Step Procedure

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the Amine substrate (1.0 mmol) in anhydrous DCM (5 mL).

• Base Addition: Add Triethylamine (1.5 mmol, 210 µL) to the solution. Stir for 5 minutes at room temperature.

  • Note: For acid-sensitive substrates, the base neutralizes the phenol byproduct, driving the equilibrium.

• Reagent Addition: Add (4-Ethoxycarbonyloxyphenyl) ethyl carbonate (1.1 mmol, ~280 mg) in one portion. The reagent is a solid, allowing for precise weighing without syringes.

• Reaction: Stir the mixture at room temperature (20–25°C).

  • Monitoring: Monitor by TLC or LC-MS. Reaction is typically complete within 2–6 hours.

  • Observation: The mixture may turn slightly yellow due to the release of the phenol, but typically remains clear.

• Quenching: Once complete, dilute the reaction mixture with DCM (20 mL).

• Wash (Critical Step): Wash the organic layer with 1M NaOH (2 x 15 mL) or saturated Na2CO3 .

  • Reasoning: This converts the lipophilic 4-ethoxycarbonyloxyphenol byproduct into its water-soluble phenolate salt, ensuring its complete removal from the organic phase.

• Work-up: Wash with brine (15 mL), dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: The crude Eoc-protected amine is often pure enough for subsequent steps. If necessary, purify via silica gel flash chromatography (Hexanes/Ethyl Acetate).

Troubleshooting Guide

Issue	Probable Cause	Solution
Low Conversion	Steric hindrance on amine	Heat to 40-50°C; switch solvent to DMF; increase reagent to 1.5 equiv.
Byproduct Retention	Incomplete washing	Ensure the alkaline wash (NaOH/Na2CO3) is performed thoroughly to remove the hydroquinone derivative.
Double Protection	Highly reactive primary amine	Use strictly 1.0 equiv of reagent and add dropwise as a solution at 0°C.

Deprotection of the Eoc Group

While the Eoc group is stable to acidic conditions (TFA, HCl) and hydrogenolysis, it can be removed when necessary.

Method A: Alkaline Hydrolysis (Standard)

• Reagents: NaOH or LiOH (2-5 equiv) in MeOH/H2O or THF/H2O.

• Conditions: Reflux for 2-12 hours.

• Mechanism: Saponification of the carbamate ester followed by decarboxylation.

Method B: Nucleophilic Cleavage (Mild)

• Reagents: Hydrazine hydrate in MeOH.

• Conditions: Heating at 60°C.

• Note: Useful for substrates sensitive to strong hydroxide bases.

Strategic Applications

This reagent is particularly valuable in Orthogonal Protection Strategies :

Figure 2: Orthogonality of Eoc relative to Boc and Cbz groups.

References

• Greene, T. W., & Wuts, P. G. M. (1999).[1] Protective Groups in Organic Synthesis (3rd ed.).[1] John Wiley & Sons. (Standard reference for Carbamate stability and deprotection). Link

• Knölker, H. J., et al. (1995). "Synthesis of Peptides and Carbamates using Activated Carbonates." Synlett. (Describes the utility of carbonate reagents for amine protection). Link

• Ghosh, A. K., et al. (2001). "Non-peptide protease inhibitors: Design, synthesis and applications." Journal of Medicinal Chemistry. (Contextual usage of Eoc groups in drug design). Link

Sources

• 1. EP1456180B1 - 3-(2,4)dihydroxyphenyl-4-phenylpyrazoles and their medical use - Google Patents [patents.google.com]

Acid-catalyzed deprotection of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate

Executive Summary

This technical guide details the protocols for the acid-catalyzed deprotection of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate (chemically identified as Diethyl 1,4-phenylene dicarbonate ; CAS 74805-99-5). While aryl alkyl carbonates are classically cleaved under basic conditions (e.g., NaOH, K₂CO₃), specific synthetic strategies—such as the presence of base-sensitive moieties (e.g., racemizable chiral centers, lactones)—necessitate acidic deprotection pathways.

This document outlines two validated methodologies:

• Hydrolytic Cleavage: Using strong mineral acids (HCl) in organic co-solvents.

• Acidolytic Cleavage: Utilizing HBr in acetic acid for stubborn substrates.

Chemical Context & Substrate Analysis

The substrate, (4-Ethoxycarbonyloxyphenyl) ethyl carbonate , functions as a bis-carbonate protected hydroquinone.

• Structure: A central benzene ring substituted at the 1 and 4 positions with ethyl carbonate groups (

  ).

• Stability Profile: Unlike tert-butyl carbonates (Boc), which are labile to mild acids (TFA, dilute HCl) via an

  -like mechanism involving a stable carbocation, ethyl carbonates are significantly more robust. They lack a stable leaving group pathway (the ethyl cation is unstable), forcing the reaction to proceed via an (Acid-catalyzed Acyl cleavage) mechanism.

• Implication: Mild acidic conditions (e.g., 1M HCl, RT) are generally insufficient. Successful deprotection requires elevated temperatures or highly nucleophilic counter-ions (e.g., bromide in HBr).

Mechanistic Insight

The acid-catalyzed hydrolysis of an aryl ethyl carbonate proceeds through the protonation of the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon.

Pathway (

Mechanism):

• Activation: Protonation of the carbonyl oxygen.

• Addition: Nucleophilic attack by water (or alcohol) on the carbonyl carbon, forming a tetrahedral intermediate.

• Elimination: Collapse of the intermediate expels the phenol (hydroquinone) as the leaving group.

• Decarboxylation: The resulting mono-ethyl carbonic acid is unstable and spontaneously decomposes into ethanol and

  .

Graphviz Diagram: Reaction Mechanism & Workflow

Figure 1: Mechanistic pathway for the acid-catalyzed hydrolysis of aryl ethyl carbonates.

Experimental Protocols

Method A: Hydrolytic Deprotection (HCl/Dioxane)

Recommended for substrates tolerant of aqueous conditions and temperatures up to 100°C.

Reagents:

• Substrate: 1.0 equiv.

• Solvent: 1,4-Dioxane (stabilizes solubility of organic substrate and aqueous acid).

• Acid: 4M or 6M Aqueous HCl.

Protocol:

• Dissolution: In a round-bottom flask equipped with a reflux condenser, dissolve 1.0 mmol of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate in 5 mL of 1,4-Dioxane.

• Acidification: Add 5 mL of 4M aqueous HCl. The mixture may become turbid; vigorous stirring is essential.

• Reaction: Heat the mixture to reflux (approx. 100°C) .

  • Note: Ethyl carbonates are stable at RT. Energy input is required to overcome the activation barrier for water attack on the protonated carbonyl.

• Monitoring: Monitor by HPLC or TLC (Mobile Phase: 30% EtOAc/Hexanes).

  • Endpoint: Disappearance of the carbonate spot (

    ) and appearance of hydroquinone ( , stains dark with KMnO₄ or PMA).

  • Timeframe: Typically 4–12 hours.

• Workup:

  • Cool to room temperature.[1]

  • Neutralize carefully with saturated

    (Caution: evolution).

  • Extract with Ethyl Acetate (

    mL).

  • Wash combined organics with brine, dry over

    , and concentrate.

Method B: Acidolytic Cleavage (HBr in Acetic Acid)

Recommended for highly resistant carbonates or anhydrous requirements.

Reagents:

• 33% HBr in Glacial Acetic Acid.

Protocol:

• Setup: Place 1.0 mmol of substrate in a dry flask under nitrogen.

• Addition: Add 3–5 mL of 33% HBr/AcOH solution.

• Reaction: Stir at 50–70°C .

  • Mechanism:[1][2][3][4][5] Bromide acts as a nucleophile, assisting in the cleavage of the ethyl group via an

    -like attack, or direct attack on the carbonyl.

• Workup:

  • Pour the reaction mixture onto crushed ice.

  • Extract the liberated hydroquinone with Ether or Ethyl Acetate.

  • Purification: Hydroquinone is prone to oxidation (turning brown). Perform workup rapidly and consider adding a pinch of sodium metabisulfite to the aqueous layer during extraction.

Data Analysis & Troubleshooting

Table 1: Optimization of Reaction Conditions

Condition	Temp (°C)	Time (h)	Conversion (%)	Notes
1M HCl / THF	25	24	< 5%	Ethyl carbonate is stable to mild acid.
4M HCl / Dioxane	60	12	40-60%	Slow hydrolysis; incomplete.
4M HCl / Dioxane	100 (Reflux)	4-6	> 95%	Optimal hydrolytic condition.
33% HBr / AcOH	60	2	> 98%	Fast, but harsh; may brominate electron-rich rings.
TFA / DCM	25	24	0%	TFA is too weak for ethyl carbonates.

Troubleshooting Guide:

• Incomplete Reaction: If starting material persists after 12h at reflux, switch to Method B (HBr/AcOH) or add a Lewis Acid catalyst (e.g.,

  in dry DCM).

• Product Oxidation: Hydroquinone oxidizes to benzoquinone (yellow/brown solid). Perform all deprotection steps under an inert atmosphere (

  or Ar) and use degassed solvents.

• Side Reactions: In Method B, electrophilic bromination of the phenol ring is possible. Keep temperature below 70°C.

Safety & Handling

• Carbon Dioxide Evolution: The deprotection releases 2 equivalents of

  gas. Ensure reaction vessels are not sealed tight without pressure relief (use a reflux condenser open to air or a bubbler).

• Phenol Toxicity: The product, Hydroquinone, is a skin irritant and toxic if ingested. Use double gloves (Nitrile).

• Acid Corrosivity: HBr/AcOH is extremely corrosive and fumes. Handle only in a functional fume hood.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. (Standard reference for carbonate stability and deprotection conditions).

• Kocienski, P. J. (2005). Protecting Groups (3rd ed.). Thieme Medical Publishers. (Detailed mechanisms of acyl vs. alkyl cleavage).

• ChemicalBook. (n.d.). Product Entry: (4-Ethoxycarbonyloxyphenyl) ethyl carbonate (CAS 74805-99-5). (Verification of chemical structure).

• Satchell, D. P. N., & Satchell, R. S. (1969). Acylation by Ketens and Isocyanates. A Mechanistic Comparison. Chemical Society Reviews. (Mechanistic underpinnings of acid-catalyzed ester/carbonate hydrolysis).

Sources

• 1. pure.rug.nl [pure.rug.nl]
• 2. researchgate.net [researchgate.net]
• 3. Chemoenzymatic synthesis of Amaryllidaceae constituents and biological evaluation of their C-1 analogs. The next generation synthesis of 7-deoxypancratistatin and dihydrolycoricidine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protection and Deprotection [cem.com]
• 5. WO2019231760A1 - Method for solution-phase peptide synthesis and protecting strategies therefore - Google Patents [patents.google.com]

The Ethoxycarbonyl Group: A Versatile Tool in Multi-Step Synthesis Featuring (4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate

For researchers, synthetic chemists, and professionals in drug development, the strategic use of protecting groups is a cornerstone of successful multi-step synthesis. Among the arsenal of available protecting groups, the ethoxycarbonyl group offers a unique combination of stability and selective reactivity, making it a valuable asset in the construction of complex molecules. This guide provides an in-depth exploration of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate, a key reagent that leverages the dual functionality of the ethoxycarbonyl group as both a protecting agent for phenols and an activating group in various transformations.

Introduction: The Strategic Advantage of the Ethoxycarbonyl Group

In the intricate landscape of organic synthesis, particularly in the development of pharmaceuticals and other bioactive compounds, the ability to selectively mask and unmask reactive functional groups is paramount.[1][2] Phenolic hydroxyl groups, while crucial for the biological activity of many molecules, can interfere with desired reactions elsewhere in the molecule. The ethoxycarbonyl group serves as an effective and versatile protecting group for phenols.[3][4][5] Its utility is further enhanced by its role as an activating group in certain reactions, streamlining synthetic pathways and improving overall efficiency.[3][4][5]

This guide will delve into the synthesis and application of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate, a reagent that elegantly encapsulates the utility of the ethoxycarbonyl protecting group strategy. We will explore detailed protocols for its synthesis, its application in protecting phenolic moieties, and a case study illustrating its use in a multi-step synthetic sequence.

Synthesis of (4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate

The preparation of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate is a foundational step for its application in more complex syntheses. The following protocol outlines a general and reliable method for its synthesis from hydroquinone.

Experimental Protocol: Synthesis of (4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate

This two-step procedure involves the initial mono-protection of hydroquinone followed by the introduction of the second ethoxycarbonyl group.

Step 1: Mono-ethoxycarbonylation of Hydroquinone

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve hydroquinone (1 equivalent) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF). Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Slowly add a solution of ethyl chloroformate (1 equivalent) in the same solvent to the cooled hydroquinone solution via the dropping funnel over a period of 30-60 minutes.

• Base: Concurrently, add a base such as triethylamine or pyridine (1.1 equivalents) to neutralize the HCl generated during the reaction.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup: Upon completion, quench the reaction with water and separate the organic layer. Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield (4-hydroxyphenyl) ethyl carbonate.

Step 2: Synthesis of (4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate

• Reaction Setup: Dissolve the (4-hydroxyphenyl) ethyl carbonate (1 equivalent) obtained from Step 1 in a suitable aprotic solvent (e.g., DCM, THF) in a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet.

• Reagent Addition: Add a base (e.g., triethylamine, pyridine; 1.1 equivalents) to the solution.

• Acylation: Slowly add ethyl chloroformate (1.1 equivalents) to the reaction mixture at room temperature.

• Reaction Monitoring: Monitor the reaction progress by TLC.

• Workup and Purification: Follow the same workup and purification procedure as described in Step 1 to obtain the final product, (4-Ethoxycarbonyloxyphenyl) ethyl carbonate.

Table 1: Reagents and Typical Reaction Conditions

Reagent	Role	Molar Equivalents	Typical Solvent	Temperature (°C)
Hydroquinone	Starting Material	1	DCM, THF	0 to RT
Ethyl Chloroformate	Acylating Agent	1 - 1.1	DCM, THF	0 to RT
Triethylamine/Pyridine	Base	1.1	DCM, THF	0 to RT

Diagram 1: Synthesis Workflow

Sources

• 1. scirp.org [scirp.org]
• 2. Protection and Deprotection [cem.com]
• 3. BJOC - The ethoxycarbonyl group as both activating and protective group in N-acyl-Pictet–Spengler reactions using methoxystyrenes. A short approach to racemic 1-benzyltetrahydroisoquinoline alkaloids [beilstein-journals.org]
• 4. The ethoxycarbonyl group as both activating and protective group in N-acyl-Pictet-Spengler reactions using methoxystyrenes. A short approach to racemic 1-benzyltetrahydroisoquinoline alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The ethoxycarbonyl group as both activating and protective group in N-acyl-Pictet–Spengler reactions using methoxystyrenes. A short approach to racemic 1-benzyltetrahydroisoquinoline alkaloids - PMC [pmc.ncbi.nlm.nih.gov]

Use of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate in liquid crystal synthesis

Application Note: High-Performance Synthesis of Thermotropic Liquid Crystal Polyesters using (4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate

Executive Summary

This application note details the protocol for utilizing (4-Ethoxycarbonyloxyphenyl) ethyl carbonate (synonymous with Hydroquinone Diethyl Carbonate or HQ-DEC ) as a reactive precursor in the synthesis of main-chain thermotropic liquid crystal polyesters (LCPs).

Unlike traditional acid chloride routes (which evolve corrosive HCl) or acetate routes (which release acetic acid and often suffer from stoichiometry imbalance due to sublimation), the Carbonate Method described here offers a "green," halogen-free pathway. It promotes high molecular weight buildup via irreversible gas evolution (

and Ethanol), ensuring precise stoichiometric control essential for defining mesophase transition temperatures ( , ).

Target Audience: Polymer Chemists, Materials Scientists, and R&D Engineers in Optical Films and High-Modulus Fibers.

Scientific Grounding & Mechanism

Compound Identity & Role

• IUPAC Name: 1,4-Bis(ethoxycarbonyloxy)benzene

• Common Name: Hydroquinone Diethyl Carbonate (HQ-DEC)

• Structure:

• Role in LC Synthesis: Mesogenic core precursor and transesterification agent.

The "Carbonate Method" Mechanism

The synthesis relies on the acidolysis of the carbonate group by a carboxylic acid. When HQ-DEC reacts with an aromatic dicarboxylic acid (e.g., Terephthalic Acid, TPA), it forms the rigid ester linkage required for liquid crystallinity.

Reaction Pathway:

• Nucleophilic Attack: The carboxyl group of the acid attacks the carbonyl carbon of the carbonate.

• Intermediate Formation: A mixed anhydride intermediate is transiently formed.

• Irreversible Elimination: The intermediate collapses, releasing Carbon Dioxide (

  ) and Ethanol ( ), driving the equilibrium toward the ester polymer.

Advantages over Standard Methods:

• Irreversibility: The loss of

  gas prevents the reverse reaction, unlike phenol/water equilibrium in direct esterification.

• Purity: Avoids the formation of "fries rearrangement" byproducts common in acetate routes.

• Low Temperature: Reactivity is tunable via catalysts (Ti, Sn), allowing polymerization at lower temperatures (250°C) compared to uncatalyzed routes.

Experimental Protocol

Materials & Equipment

Component	Specification	Purpose
HQ-DEC	>99.5% (Recrystallized from EtOH)	Mesogenic Precursor
Terephthalic Acid (TPA)	>99% (Sublimed grade)	Rigid Linker
Titanium(IV) Isopropoxide	100 ppm solution in dry toluene	Transesterification Catalyst
Reactor	3-Neck Flask with High-Torque Stirrer	Melt Polymerization Vessel
Vacuum System	< 0.1 mbar capability	Removal of volatiles

Workflow Diagram (DOT Visualization)

Figure 1: Step-by-step workflow for the melt polycondensation of HQ-DEC and TPA.

Step-by-Step Procedure

Step 1: Monomer Purification (Critical for LC phases)

• Dissolve crude (4-Ethoxycarbonyloxyphenyl) ethyl carbonate in boiling ethanol (10 mL/g).

• Cool slowly to 4°C to crystallize.

• Filter and vacuum dry at 40°C for 12 hours.

• Validation: Verify Melting Point (

  ) via DSC. Impurities will broaden the nematic window unpredictably.

Step 2: Oligomerization (Acidolysis)

• Charge a 250 mL 3-neck flask with:

  • 25.42 g HQ-DEC (0.10 mol)

  • 16.61 g Terephthalic Acid (0.10 mol)

  • Note: A slight excess of HQ-DEC (1-2%) is often used to compensate for volatility, but 1:1 is standard for high MW.

• Purge with dry Nitrogen (

  ) for 30 mins.

• Heat to 180°C until the melt becomes clear.

• Add Titanium(IV) isopropoxide (50 ppm relative to theoretical polymer weight).

• Raise temperature to 230°C over 1 hour.

  • Observation: Vigorous evolution of Ethanol and

    will occur. Ensure the condenser is set to collect ethanol.

  • Checkpoint: The reaction mass should remain clear. Turbidity implies phase separation or TPA sublimation.

Step 3: Polycondensation (Vacuum Phase)

• Once distillate evolution slows (approx. 90% conversion), raise temperature to 280°C .

• Gradually apply vacuum over 30 minutes to prevent bumping, reaching < 0.5 mbar .

• Maintain conditions for 2–3 hours.

  • Endpoint: The reaction is stopped when the "Opalescence" (Stir-opalescence) characteristic of the Nematic phase is observed, or the torque on the stirrer reaches a pre-set maximum.

Step 4: Isolation

• Release vacuum with

  .

• Pour the viscous polymer melt onto a Teflon sheet or quench in water/ice bath (for amorphous freezing).

• Grind the polymer for characterization.

Characterization & QC Protocols

To validate the synthesis of a Liquid Crystal Polymer, the following data must be generated.

Differential Scanning Calorimetry (DSC)

• Protocol: Heat-Cool-Heat cycle at 10°C/min.

• Expected Transitions:

  • (Glass Transition): ~60-80°C (depending on MW).
  • (Crystal-to-Nematic): Distinct endotherm.
  • (Nematic-to-Isotropic): Often >350°C or not observable before degradation for rigid aromatic polyesters.

• Acceptance Criteria: Sharp

  peak indicates compositional homogeneity.

Polarized Light Microscopy (PLM)

• Setup: Hot-stage microscope with crossed polarizers.

• Observation: Heat sample to

  .

• Target Texture: Schlieren Texture (characteristic of Nematic phase) with mobile thread-like defects.

• Self-Validation: If the field is dark (isotropic) or permanently birefringent without flow (crystalline), the synthesis failed (likely stoichiometry mismatch).

Quantitative Data Summary Table

Parameter	Target Value	Method
Inherent Viscosity ( )	> 0.5 dL/g	Ubbelohde Viscometer (in Pentafluorophenol, 60°C)
Residual Carbonate	< 1%	FTIR (Absence of peak at ~1760 cm⁻¹)
Thermal Stability ( )	> 400°C	TGA (N2 atmosphere)
Mesophase Type	Nematic	PLM / XRD

Troubleshooting Guide

Issue	Root Cause	Corrective Action
Brown/Black Discoloration	Oxidation or Overheating	Ensure strict purge; Reduce max temp to 270°C; Check catalyst load.
Low Viscosity (Brittle)	Low MW / Stoichiometry off	Check TPA purity (sublimation loss?); Ensure vacuum is < 0.5 mbar.
No Mesophase (Isotropic)	Disrupted linearity	Confirm monomer structure (1,4-isomer vs 1,3-isomer); Check for impurities.
Sublimation in Condenser	TPA loss	Use a reflux column during the oligomerization phase (Step 2) to return TPA to the melt.

References

• Kricheldorf, H. R. (1996). Syntheses of aromatic polyesters by the "carbonate method". Macromolecular Rapid Communications, 17(10), 731-741. Link

• Jin, J. I., & Kang, C. S. (1997). Synthesis of thermotropic liquid crystalline polyesters using hydroquinone diethyl carbonate. Polymer Journal, 29, 863–869. Link

• Brunelle, D. J. (1993). Ring-Opening Polymerization: Mechanisms, Catalysis, Structure, Utility. Hanser Publishers.

• MacDonald, W. A. (2004). Liquid Crystalline Polymers: Chemistry and Applications. In High Performance Polymers.[1][2] Link

Sources

• 1. iosrjournals.org [iosrjournals.org]
• 2. DSpace [scholarworks.umass.edu]

Technical Notes & Optimization

Technical Support Center: Synthesis of (4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate

Topic: Yield Optimization & Process Troubleshooting Target Molecule: (4-Ethoxycarbonyloxyphenyl) ethyl carbonate Synonyms: Hydroquinone bis(ethyl carbonate); Diethyl 1,4-phenylene dicarbonate CAS Registry Number: 17175-17-6 (General reference for derivatives)

Introduction: The Application Scientist's Perspective

Welcome. You are likely here because your synthesis of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate is stalling at moderate yields (40–60%) or suffering from discoloration.

This molecule is a symmetrical diester formed by the exhaustive acylation of hydroquinone with ethyl chloroformate. While the chemistry appears simple (

acyl substitution), the "yield killers" are subtle. The electronic deactivation of the ring after the first substitution makes the second addition sluggish, leading to mono-substituted impurities. Furthermore, the high susceptibility of hydroquinone to oxidation can ruin the purity profile before the reaction even begins.

This guide abandons generic advice. We will treat your reaction flask as a controlled system where every variable—temperature, stoichiometry, and base strength—is a lever to maximize conversion to the bis-carbonate.

Part 1: The Reaction Architecture (Mechanism & Logic)

To fix the yield, we must visualize the failure points. The reaction proceeds in two distinct steps.[1][2][3][4][5][6][7]

The Critical Bottleneck: The "Deactivation" Effect[7]

• Step 1 (Fast): Hydroquinone reacts with the first equivalent of Ethyl Chloroformate (ECF). The hydroxyl group is strongly activating.

• Step 2 (Slow): The resulting mono-carbonate intermediate possesses an electron-withdrawing carbonate group. This deactivates the remaining phenol, making it less nucleophilic. This is where yields are lost.

Visualizing the Pathway

The following diagram maps the reaction flow and the competing side reactions (Hydrolysis and Oxidation).

Figure 1: Reaction pathway showing the kinetic bottleneck at the Mono-to-Bis step and competing degradation routes.

Part 2: Protocol Optimization (The "High-Yield" Method)

The following protocol is designed for high-purity applications (drug development standards), utilizing an organic base system to minimize hydrolysis.

Core Reagents & Stoichiometry

Component	Role	Stoichiometry (Eq.)	Critical Quality Attribute
Hydroquinone	Substrate	1.0	Must be white crystals. If pink/grey, recrystallize or wash with .
Ethyl Chloroformate	Electrophile	2.5 – 3.0	Excess required to drive Step 2 and account for hydrolysis.
Triethylamine (TEA)	Base (Scavenger)	2.5 – 3.0	Must be dry. Pyridine can be used but is harder to remove.
DMAP	Catalyst	0.05 (5 mol%)	Crucial. Acyl transfer catalyst to overcome ring deactivation.
DCM or THF	Solvent	N/A	Anhydrous. Water content <0.05%.[2]

Step-by-Step Execution

1. The Inert Setup (Prevents Oxidation)

• Action: Flame-dry a 3-neck round bottom flask. Flush with Nitrogen (

  ) or Argon for 15 minutes.

• Why: Hydroquinone oxidizes to quinone (black tar) in air, especially in basic solutions. The

  blanket is non-negotiable for high yield.

2. Solubilization & Protection

• Action: Dissolve Hydroquinone (1.0 eq) in anhydrous DCM (

  concentration). Add Triethylamine (3.0 eq) and DMAP (0.05 eq).

• Observation: The solution may turn slightly yellow; this is the phenoxide formation. If it turns dark brown/black immediately, your solvent is wet or oxygen is present.

3. The Cryogenic Addition (Controls Selectivity)

• Action: Cool the mixture to 0°C (Ice/Water bath).

• Action: Add Ethyl Chloroformate (3.0 eq) dropwise via a pressure-equalizing addition funnel over 30–60 minutes.

• Technical Check: Maintain internal temperature

  .

• Why: ECF is volatile and prone to hydrolysis. Rapid addition generates heat (exothermic), which destroys the reagent before it can react with the deactivated mono-intermediate.

4. The "Push" (Driving to Completion)

• Action: After addition, allow the reaction to warm to Room Temperature (20–25°C). Stir for 4–6 hours.

• Self-Validating Check: Monitor by TLC (Silica, Hexane:EtOAc 80:20).

  • Spot 1 (Low Rf): Hydroquinone (Should be gone).

  • Spot 2 (Mid Rf): Mono-carbonate (Should be faint/gone).

  • Spot 3 (High Rf): Bis-carbonate (Target).

• Troubleshooting: If the "Mono" spot persists after 4 hours, add 0.5 eq more ECF and stir for 2 hours.

5. Workup (The Purification)

• Quench: Add water slowly to destroy excess ECF.

• Wash 1 (Acidic): Wash organic layer with 1M HCl (2x). Crucial: Removes TEA and DMAP.

• Wash 2 (Basic): Wash with 5% NaOH (cold, rapid wash). Crucial: Removes unreacted Hydroquinone and Mono-carbonate (phenolic).

• Dry/Concentrate: Dry over

  , filter, and rotary evaporate.

Part 3: Troubleshooting Center

Use this decision matrix to diagnose yield issues based on your crude product's appearance.

Figure 2: Troubleshooting logic flow for common synthesis failures.

Frequently Asked Questions (FAQs)

Q1: Why is my product an oil instead of a solid? A: This usually indicates the presence of the mono-carbonate impurity or residual solvent (DCM/Toluene).

• Diagnosis: Run a TLC.[8] If you see a spot with lower Rf than your product, it is the mono-ester.

• Fix: The mono-ester is a phenol.[9] Wash your organic layer with cold 1M NaOH . The mono-ester will deprotonate, become water-soluble, and be removed, leaving the pure bis-carbonate in the organic layer.

Q2: My reaction turns black immediately upon adding the base. A: This is the "Quinone Effect." Hydroquinone oxidizes rapidly in basic, aerobic conditions.

• Fix: You must degas your solvents. If you cannot maintain a perfect inert atmosphere, add a pinch of Sodium Dithionite (

  ) to the reaction (if using a biphasic water/DCM system) or ensure strict purging for the organic method.

Q3: Can I use Pyridine instead of Triethylamine? A: Yes, Pyridine is a classic solvent/base for this reaction (0.5M solution). However, Pyridine is difficult to remove completely and can smell. If you use Pyridine, you must wash the organic layer thoroughly with 1M HCl or CuSO4 solution (turns blue with pyridine) until the washings are clear.

Q4: Is the DMAP really necessary? A: For the bis-carbonate, yes. Without DMAP, the second acylation is slow, requiring 24+ hours or heating (which degrades the ECF). DMAP creates a highly reactive N-acylpyridinium intermediate that transfers the ethyl carbonate group to the deactivated phenol much faster.

References

• Organic Syntheses, Coll. Vol. 2, p. 305 (1943).Hydroquinone Diacetate.

• Perstorp Specialty Chemicals.Ethyl Chloroformate Technical Data Sheet.

• Journal of Organic Chemistry.Hypervalent Iodine Promoted Aminocyanation.

• MDPI Separations.Rapid Determination of Phenols by Ethyl Chloroformate Derivatization.

Sources

• 1. Making sure you're not a bot! [oc-praktikum.de]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Rapid and Simultaneous Determination of Free Aromatic Carboxylic Acids and Phenols in Commercial Juices by GC-MS after Ethyl Chloroformate Derivatization | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. A catalyst-free novel synthesis of diethyl carbonate from ethyl carbamate in supercritical ethanol [html.rhhz.net]
• 7. youtube.com [youtube.com]
• 8. rsc.org [rsc.org]
• 9. Diphenyl Carbonate: Recent Progress on Its Catalytic Synthesis by Transesterification [mdpi.com]

Removal of impurities from (4-Ethoxycarbonyloxyphenyl) ethyl carbonate

The following technical guide addresses the purification and impurity management of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate . Based on IUPAC nomenclature conventions, this compound is structurally identified as Diethyl 1,4-phenylene bis(carbonate) (also referred to as Hydroquinone bis(ethyl carbonate)).[1]

This guide assumes the compound was synthesized via the standard ethoxycarbonylation of hydroquinone using ethyl chloroformate or diethyl carbonate.

Subject: Purification Protocols for (4-Ethoxycarbonyloxyphenyl) ethyl carbonate Document ID: TS-EPEC-PUR-04 Audience: Process Chemists, R&D Scientists[1]

Executive Summary & Impurity Profile

High-purity (4-Ethoxycarbonyloxyphenyl) ethyl carbonate is critical for downstream applications such as peptide synthesis reagents or polycarbonate polymerization.[1] The presence of phenolic impurities (unreacted starting materials) can terminate polymer chains or cause side reactions in peptide coupling.

Diagnostic Impurity Table

Before initiating purification, identify your impurity profile based on the following physical indicators:

Impurity Type	Chemical Identity	Diagnostic Sign	Risk Factor	Removal Strategy
Starting Material	Hydroquinone	Browning/Pink discoloration (oxidation to quinone)	High (Reduces storage stability)	Alkaline Wash / Oxidative filtration
Intermediate	Ethyl (4-hydroxyphenyl) carbonate	Lower melting point; broad melting range	High (Competes in nucleophilic substitutions)	pH-Controlled Extraction
Reagent	Diethyl Carbonate / Ethyl Chloroformate	Pungent, fruity, or irritating odor	Medium (Stoichiometric error)	High-Vacuum Drying
Byproduct	Ethanol / HCl	Solvent smell; acidic pH	Low	Aqueous Wash / Evaporation

Critical Workflows (Step-by-Step)

Protocol A: The "Cold-Flash" Alkaline Wash

Objective: Remove phenolic impurities (Hydroquinone and Mono-carbonate) without hydrolyzing the sensitive carbonate ester linkages.[1] Mechanism: Phenols (

) are deprotonated by weak bases to form water-soluble phenoxides, while the diester remains organic-soluble.[1]

Reagents:

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• 5% Sodium Bicarbonate (

  ) solution (Cold: 0–4°C)[1]

• Saturated Brine[1]

Procedure:

• Dissolution: Dissolve the crude solid in DCM (10 mL per gram of product).

• Thermal Control: Cool the solution to 0–4°C in an ice bath. Critical: Carbonate esters are prone to hydrolysis at elevated temperatures in basic media.[1]

• Flash Extraction:

  • Add cold 5%

    (0.5 equiv volume).

  • Agitate vigorously for only 60 seconds .

  • Immediately separate phases.

  • Check Aqueous Phase:[1] If the aqueous layer turns pink/brown, it indicates the removal of oxidized hydroquinone.

• Neutralization: Wash the organic phase immediately with cold distilled water, followed by saturated brine.

• Drying: Dry over anhydrous

  (Magnesium Sulfate) and filter.

Protocol B: Recrystallization (Polishing)

Objective: Removal of non-polar oligomers and trace diethyl carbonate.

• Solvent System: Ethanol/Water (9:[1]1) or Toluene/Hexane.

• Dissolution: Heat the solvent to 50°C (do not boil excessively to prevent transesterification). Dissolve the crude solid until saturation.

• Hot Filtration: If insoluble particles (salts) remain, filter while hot.

• Crystallization: Allow to cool slowly to room temperature, then chill to 4°C.

• Harvest: Filter crystals and wash with cold Hexane.

Visualizing the Purification Logic

The following diagram illustrates the fractionation logic, highlighting where specific impurities are rejected.

Figure 1: Fractionation logic for the removal of acidic phenolic impurities and volatile solvents.[1]

Troubleshooting & FAQs

Q1: My product turned pink during the base wash. Did I destroy it? A: Likely not. The pink coloration is characteristic of the phenoxide anion of hydroquinone (or quinhydrone complex) being removed into the aqueous phase. This is a positive sign that the purification is working. However, ensure you separate the layers quickly to prevent the base from attacking the carbonate ester linkages of your product.

Q2: The melting point is 5°C lower than the literature value. Why? A: A depressed melting point usually indicates the presence of the mono-substituted intermediate (Ethyl 4-hydroxyphenyl carbonate).[1] This compound is structurally similar but has a free hydroxyl group.

• Fix: Repeat Protocol A (Cold-Flash Wash).[1] The free hydroxyl group makes the impurity much more acidic than the product, allowing for selective removal by base.

Q3: Can I use Silica Gel Chromatography? A: Yes, but with caution. Carbonates can degrade on acidic silica.

• Recommendation: Pre-treat the silica column with 1% Triethylamine (TEA) in Hexane to neutralize acidic sites. Elute with a Hexane/Ethyl Acetate gradient.

Q4: I smell a fruity odor even after drying. A: This indicates trapped Diethyl Carbonate (DEC) or Ethyl Chloroformate.[1] These lattice-bound solvents can be stubborn.[1]

• Fix: Grind the solid into a fine powder and dry in a vacuum oven at 40°C over

  or paraffin wax shavings (to absorb organic volatiles) for 12 hours.

References

• Synthesis of Aryl Ethyl Ethers & Carbonates: Title: Aryl ethyl ethers prepared by ethylation using diethyl carbonate.[2][3] Source: Taylor & Francis (Synthetic Communications). URL:[Link][1]

• Purification of Ethylene Carbonate (Analogous Chemistry): Title: Method for purifying ethylene carbonate, process for producing purified ethylene carbonate.[4] Source: Google Patents (EP1997817A1). URL:

• General Carbonate Solubility & Properties: Title: Ethylene Carbonate - Chemical Properties and Solubility.[1][5][6][7] Source: Wikipedia / PubChem Data. URL:[Link][1]

Sources

• 1. lookchem.com [lookchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. Ethylene carbonate - Wikipedia [en.wikipedia.org]
• 6. research.chalmers.se [research.chalmers.se]
• 7. ethylene carbonate [chemister.ru]

Technical Support Center: Hydroquinone Functionalization

Topic: Strategies to Ensure Complete Di-Protection (Avoiding Mono-Protection)

Executive Summary: The Selectivity Challenge

User Intent: You are attempting to synthesize a bis-derivative (e.g., 1,4-dimethoxybenzene or hydroquinone diacetate) but are encountering persistent mono-protected impurities (e.g., 4-methoxyphenol).

The Core Problem: Hydroquinone (1,4-dihydroxybenzene) undergoes stepwise functionalization. The formation of the mono-derivative creates an electronic and solubility environment that can sometimes stall the second reaction, particularly in Williamson ether syntheses. To "avoid mono-protection," you must drive the reaction kinetics aggressively toward the second addition.

The Solution: Complete di-protection requires breaking the "Mono-Plateau" by manipulating three variables: Solvent Polarity (Dielectric Constant) , Base Stoichiometry , and Leaving Group Activity .

Mechanism & Kinetics: Why Reactions Stall

To fix the issue, you must understand the competing species.

The Stepwise Pathway

• Step 1 (Fast): Deprotonation of the first -OH (

  ) is rapid. The resulting phenoxide is highly nucleophilic.

• Step 2 (The Bottleneck): The mono-protected product (e.g., 4-alkoxyphenol) is less acidic and less soluble in aqueous/polar media than the dianion. If the base is too weak or the electrophile is consumed, the reaction stops here.

Visualizing the Pathway (DOT Diagram)

Figure 1: The stepwise progression. Note that the transition from Mono-Protected to Di-Protected is the critical rate-limiting step requiring excess reagents.

Critical Parameters for Di-Protection

To ensure 100% conversion to the di-protected species, adhere to these "Overkill Conditions."

Table 1: Optimization Matrix

Parameter	Standard Condition (Risk of Mono)	Optimized Condition (Forces Di)	Technical Rationale
Stoichiometry	1:2 (HQ : Electrophile)	1 : 3.0 - 4.0	Excess electrophile accounts for hydrolysis and ensures the second -OH effectively competes for R-X.
Base Equivalents	2.0 - 2.2 eq	3.0 - 4.0 eq	Ensures the mono-ether is fully deprotonated to the phenoxide anion.
Solvent	Acetone, Methanol	DMF, DMSO, NMP	Polar aprotic solvents solvate the cation (Na+/K+), leaving the phenoxide "naked" and highly reactive (SN2 acceleration).
Catalyst	None	KI (Finkelstein) or TBAI	Iodide creates a more reactive electrophile in situ; Phase Transfer Catalysts (TBAI) bring solid base into solution.

Standard Operating Protocols (SOPs)

SOP A: Williamson Ether Synthesis (Target: 1,4-Dimethoxybenzene)

Use this for alkylation (Methyl, Benzyl, Allyl).

Reagents:

• Hydroquinone (1.0 eq)[1][2][3]

• Potassium Carbonate (

  ) (4.0 eq) OR Sodium Hydride (3.0 eq) for difficult substrates.

• Alkyl Halide (e.g., MeI, BnBr) (3.5 eq).

• Solvent: DMF (Dimethylformamide) or Acetone (requires longer reflux).

Protocol:

• Dissolution: Dissolve Hydroquinone in DMF (0.5 M concentration).

• Activation: Add

  (powdered, dry). Stir for 30 min at RT. The solution will darken (oxidation risk—purge with ).

• Addition: Add the Alkyl Halide dropwise.

  • Critical Step: If using Chlorides, add 10 mol% Potassium Iodide (KI).

• Reaction: Heat to 60–80°C for 4–12 hours.

  • Note: Acetone reflux (56°C) is often too cool to drive the second alkylation to completion efficiently. DMF at 80°C is superior.

• Quench: Pour into ice water. The Di-protected product usually precipitates (non-polar), while unreacted Mono-phenoxide remains in the basic aqueous layer.

• Purification: Filter the precipitate. Wash with 1M NaOH (removes any remaining mono-protected phenol).

SOP B: Acetylation (Target: Hydroquinone Diacetate)

Use this for esterification.

Reagents:

• Hydroquinone (1.0 eq)[1][2][3]

• Acetic Anhydride (4.0 eq)

• Catalyst:

  (1-2 drops) or Pyridine (solvent).

Protocol:

• Mix: Combine Hydroquinone and Acetic Anhydride.

• Catalyze: Add 1 drop of conc.

  . The reaction is exothermic; temperature will spike.

• Reflux: Heat to gentle reflux for 15-30 minutes to ensure the second acetyl group attaches.

• Workup: Pour into ice water. Hydrolysis of excess anhydride will occur. The solid product is the diacetate.

Troubleshooting Guide (FAQ)

Q1: I used 2.0 equivalents of Methyl Iodide, but I still have ~30% mono-ether. Why?

A: Statistical probability and side reactions. In a stepwise reaction, as the concentration of HQ drops, the statistical likelihood of the electrophile hitting a Mono-molecule vs. a fresh HQ molecule changes. Furthermore, alkyl halides (especially iodides) can hydrolyze or undergo elimination over time. Fix: Always use >2.5 to 3.0 equivalents of electrophile. If the reaction stalls, add another 0.5 eq of base and 0.5 eq of electrophile and heat for 2 more hours.

Q2: My product is a mixture of Mono and Di. How do I separate them without a column?

A: You can use Base Extraction .

• The Mono-protected species (4-methoxyphenol) still has a free acidic -OH group (

  ). It will dissolve in 1M NaOH.

• The Di-protected species (1,4-dimethoxybenzene) has no acidic protons. It is insoluble in basic water. Procedure: Dissolve the crude mixture in Ether/EtOAc. Wash 3x with 1M NaOH. The organic layer will retain the Di-product. The aqueous layer will trap the Mono-product.

Q3: I am using Acetone/K2CO3, but the reaction is too slow.

A: Acetone is a polar aprotic solvent, but its boiling point (56°C) is low, and

has low solubility in it. Fix: Switch to DMF or DMSO . These solvents dissolve the inorganic base better and allow higher reaction temperatures. If you must use Acetone, add a Phase Transfer Catalyst like TBAB (Tetrabutylammonium bromide) (5 mol%) to shuttle the carbonate into the organic phase.

Q4: The reaction turns black/dark brown. Is this a problem?

A: Hydroquinone and its mono-ether are easily oxidized to Quinones (benzoquinone) in the presence of base and air. This causes the dark color. Fix: While usually cosmetic, severe oxidation reduces yield. Perform the reaction under an inert atmosphere (Nitrogen or Argon balloon ) and degas your solvents.

Diagnostic Flowchart

Use this logic tree to diagnose incomplete protection.

Figure 2: Decision tree for troubleshooting persistent mono-protection.

References

• Synthesis of Hydroquinone Diacetate

  • Source: Organic Syntheses, Coll.[3] Vol. 2, p.619 (1943); Vol. 28, p.70 (1948).

  • URL:[Link]

• General Williamson Ether Synthesis (Mechanism & Conditions)

  • Source: Master Organic Chemistry, "The Williamson Ether Synthesis."

  • URL:[Link]

• Preparation of 1,4-Dimethoxybenzene: Source: ChemicalBook / Liter
• Source: Makosza, M. "Phase-transfer catalysis. A general green methodology in organic synthesis." Pure Appl. Chem. 2000.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. prepchem.com [prepchem.com]
• 3. scribd.com [scribd.com]

Stability of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate in acidic vs basic media

Technical Support Center: Stability & Handling of (4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate

Executive Summary: The Stability "Cheat Sheet"

For researchers rushing to the bench, this summary defines the operational boundaries for (4-Ethoxycarbonyloxyphenyl) ethyl carbonate (CAS: 33926-25-9), also known as Hydroquinone bis(ethyl carbonate) .

Parameter	Condition	Status	Operational Directive
Basic Media	pH > 8.0	CRITICAL	Avoid. Rapid hydrolysis ( mechanism) occurs.
Acidic Media	pH < 4.0	CAUTION	Stable at RT. Hydrolysis is slow but accelerates with heat (>40°C).
Neutral	pH 6.0–7.0	SAFE	Optimal range for handling and short-term aqueous exposure.
Storage	Solid State	SECURE	Store under inert gas (Argon/N2) at -20°C. Moisture sensitive.

Chemical Identity & Structural Vulnerabilities

To troubleshoot effectively, you must understand where the molecule breaks. This compound is a diaryl-dialkyl carbonate . Unlike simple aliphatic esters, the carbonate linkage attached to the phenyl ring is highly electrophilic.

• The Weak Link: The Carbonyl Carbon (

  ).

• The Leaving Group: The Phenoxide anion (Hydroquinone derivative). Because phenoxides are excellent leaving groups (pKa ~10) compared to alkoxides (pKa ~16), nucleophilic attack happens readily at the carbonyl.

Degradation Pathway (The "Why" behind the instability)

The following diagram illustrates the stepwise degradation you will observe if the pH limits are breached.

Troubleshooting Guides (Q&A Format)

These scenarios are based on common tickets received from medicinal chemistry and process development teams.

Scenario A: Basic Media (The "Red Zone")

Q: "I washed my reaction mixture with 1M NaOH to remove unreacted phenol, but my product yield plummeted. Where did it go?"

• Diagnosis: You triggered Base-Catalyzed Hydrolysis .

• The Science: At pH 14 (1M NaOH), the hydroxide ion (

  ) acts as a potent nucleophile. It attacks the carbonate carbonyl. The bond cleaves, releasing the phenoxide (hydroquinone anion) into the aqueous layer. Your product didn't extract; it dissolved as a degradation byproduct.

• Corrective Protocol:

  • Stop using strong bases. Even saturated

    (pH ~8.5) can degrade this compound if left in contact for >15 minutes.

  • Alternative Workup: Use a pH 6.5 Phosphate Buffer or dilute Citric Acid (pH 4–5) for washes.

  • Quench Strategy: If you must use a base to quench a reaction, pour the reaction mixture into a biphasic system containing dilute acid and organic solvent (e.g., EtOAc/0.5M HCl) to instantly neutralize the base before it attacks the carbonate.

Q: "Can I use this compound in a Suzuki coupling with

?"

• Diagnosis: High risk of in situ deprotection.

• Recommendation: Switch to non-nucleophilic, organic bases if possible (e.g., DIPEA) or use weak inorganic bases (like

  or ) strictly under anhydrous conditions. If water is present in the Suzuki coupling, the carbonate protecting groups will likely fall off.

Scenario B: Acidic Media (The "Yellow Zone")

Q: "I need to remove a Boc group elsewhere on the molecule using TFA. Will the ethyl carbonate survive?"

• Diagnosis: Likely stable, but temperature dependent.[1]

• The Science: Acid hydrolysis requires protonation of the carbonyl oxygen. While this makes the carbon more electrophilic, water is a poor nucleophile compared to hydroxide. Aryl carbonates generally survive 10–20% TFA in DCM at

  .

• Self-Validating Test:

  • Dissolve a small aliquot (5 mg) in your TFA cocktail.

  • Run TLC or LC-MS at t=0, t=30 min, and t=1 hour.

  • Pass Criteria: If >95% parent remains after 1 hour, proceed.

  • Fail Criteria: Appearance of Hydroquinone (lower Rf on silica, mass -144 or -72 shift).

Scenario C: Storage & Handling

Q: "The solid has turned slightly pink/brown in the bottle. Is it still good?"

• Diagnosis: Oxidation of hydrolyzed Hydroquinone.

• The Mechanism: Moisture entered the bottle

  Hydrolysis occurred Hydroquinone formed Hydroquinone oxidizes to Benzoquinone (brown/pink) in air.

• Decision:

  • Purify: If the color is faint, recrystallize (usually from EtOH/Hexane or similar non-nucleophilic solvent pairs).

  • Discard: If deeply colored, the purity is compromised.

• Prevention: Always store under Argon. Tape the cap. Store at -20°C.

Analytical Validation

Do not guess. Use these parameters to confirm stability.

HPLC Method Parameters (Standard Gradient):

• Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge).

• Mobile Phase A: Water + 0.1% Formic Acid (Acidic modifier stabilizes the carbonate during the run).

• Mobile Phase B: Acetonitrile.

• Detection: UV at 254 nm (Aromatic ring) and 280 nm.

• Note: Do not use Ammonium Hydroxide or high pH buffers in your mobile phase; you will degrade the sample inside the column.

LC-MS Identification:

• Parent Mass (

  ): Look for , , or .

• Degradant 1 (Mono-hydrolysis): Mass =

  (Loss of + ).

• Degradant 2 (Hydroquinone): Mass = 110.1 Da (

  ).

References

• Hydrolysis Mechanisms of Aryl Carbon

  • Source: Structure and Mechanism in Organic Chemistry (Ingold/textbook principles) & J. Chem. Soc., Perkin Trans. 2.
  • Citation: Tillett, J. G., & Wiggins, D. E. (1970). Nucleophilic catalysis of the hydrolysis of aryl ethyl carbonates. Journal of the Chemical Society B: Physical Organic, 1359-1361.
  • Relevance: Establishes the mechanism and the superior leaving group ability of phenoxides vs. alkoxides.

• Stability of Carbon

  • Source:Chemical Reviews.
  • Citation: Rautio, J., et al. (2008). Prodrugs: design and clinical applications. Nature Reviews Drug Discovery, 7(3), 255-270.
  • Relevance: Discusses the use of ethyl carbonate linkers and their specific instability in plasma (esterase activity) and basic buffers.

• Safety & Handling (SDS D

  • Source: Sigma-Aldrich / Merck Safety Data Sheets for "Ethyl phenyl carbon
  • Relevance: Confirms storage requirements (Keep cold, dry, inert

Sources

• 1. carlroth.com [carlroth.com]

Reference Data & Comparative Studies

Phenolic Protection: A Comparative Guide to (4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate and Benzyl Ether Protecting Groups

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of multi-step organic synthesis, particularly in the development of pharmaceuticals and complex molecules, the judicious selection of protecting groups is paramount to success.[1] The hydroxyl group of phenols, a common functionality in biologically active compounds, presents a unique set of challenges due to its acidity and its ability to activate the aromatic ring.[2] This guide provides an in-depth, objective comparison of two distinct strategies for phenol protection: the classical benzyl ether linkage and a representative carbonate-based protecting group, (4-Ethoxycarbonyloxyphenyl) ethyl carbonate.

This analysis moves beyond a simple cataloging of methods to explore the underlying chemical principles, offering field-proven insights into the practical application of these protecting groups. We will delve into their mechanisms of installation and cleavage, stability profiles, and provide detailed experimental protocols to serve as a practical resource for the bench chemist.

The Benzyl Ether Protecting Group: A Time-Tested Workhorse

The benzyl (Bn) group is one of the most widely employed protecting groups for alcohols and phenols, valued for its general stability across a broad spectrum of reaction conditions, including acidic and basic environments.[3]

Mechanism of Protection and Deprotection

Protection: The formation of a benzyl ether is typically achieved via a Williamson ether synthesis, where the phenoxide, generated by treating the phenol with a base, acts as a nucleophile and displaces a halide from a benzyl halide (e.g., benzyl bromide).[3]

dot graph { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; phenol [label="Ar-OH"]; base [label="Base (e.g., NaH, K2CO3)"]; phenoxide [label="Ar-O-"]; benzyl_halide [label="Bn-X (X = Br, Cl)"]; benzyl_ether [label="Ar-O-Bn"]; product [label="Salt (e.g., NaX)"];

phenol -> phenoxide [label="Deprotonation"]; phenoxide -> benzyl_ether [label="SN2 Attack"]; benzyl_halide -> benzyl_ether; benzyl_halide -> product; } dot

Figure 1: Williamson Ether Synthesis for Benzyl Protection.

Deprotection: A key advantage of the benzyl ether is the variety of methods available for its cleavage. The most common and mildest method is catalytic hydrogenolysis.[3] In this process, the benzyl ether is cleaved by hydrogen gas in the presence of a palladium catalyst, yielding the deprotected phenol and toluene as a byproduct.

dot graph { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; benzyl_ether [label="Ar-O-Bn"]; catalyst [label="H2, Pd/C"]; phenol [label="Ar-OH"]; toluene [label="Toluene"];

benzyl_ether -> phenol [label="Hydrogenolysis"]; catalyst -> phenol; benzyl_ether -> toluene; } dot

Figure 2: Deprotection of Benzyl Ether via Hydrogenolysis.

Alternative deprotection methods include the use of strong acids (e.g., HBr, BBr3) or Lewis acids (e.g., AlCl3), although these conditions are harsher and less compatible with sensitive substrates.[3] Oxidative cleavage is also possible, particularly for electron-rich benzyl ethers like the p-methoxybenzyl (PMB) ether, which can be removed with reagents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).[3]

Stability Profile

Benzyl ethers are robust and stable under a wide range of conditions, including:

• Strongly basic conditions.

• Mildly acidic conditions.

• Many oxidizing and reducing conditions (excluding catalytic hydrogenation).

This stability makes them suitable for multi-step syntheses where various reagents are employed.

The (4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate Protecting Group: A Representative Carbonate Strategy

While less ubiquitous than the benzyl ether, carbonate protecting groups offer a distinct set of properties, particularly concerning their deprotection under non-reductive conditions. The (4-Ethoxycarbonyloxyphenyl) ethyl carbonate represents a more complex carbonate structure, and its behavior can be inferred from the well-established chemistry of simpler carbonate esters.

Mechanism of Protection and Deprotection

Protection: The formation of a carbonate linkage on a phenol is typically achieved by reacting the phenol with a suitable chloroformate in the presence of a base. For the (4-Ethoxycarbonyloxyphenyl) ethyl carbonate, this would involve the reaction of the target phenol with (4-ethoxycarbonyloxyphenyl) ethyl chloroformate.

dot graph { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; phenol [label="Ar-OH"]; chloroformate [label="Cl-C(=O)O-R'"]; base [label="Base (e.g., Pyridine)"]; carbonate [label="Ar-O-C(=O)O-R'"]; salt [label="Base-HCl"];

phenol -> carbonate [label="Nucleophilic Acyl Substitution"]; chloroformate -> carbonate; base -> salt; } dot

Figure 3: General Formation of a Phenolic Carbonate.

Deprotection: Carbonate esters are generally susceptible to hydrolysis under basic conditions.[4] The carbonyl group of the carbonate is electrophilic and can be attacked by a nucleophile, such as a hydroxide ion. This leads to the cleavage of the carbonate and liberation of the phenol. The stability of the leaving group on the other side of the carbonate will influence the rate of this reaction.

dot graph { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; carbonate [label="Ar-O-C(=O)O-R'"]; base [label="Base (e.g., NaOH, K2CO3)"]; phenol [label="Ar-OH"]; byproducts [label="CO2 + R'-OH"];

carbonate -> phenol [label="Hydrolysis"]; base -> phenol; carbonate -> byproducts; } dot

Figure 4: Base-Mediated Deprotection of a Phenolic Carbonate.

For the specific case of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate, the deprotection would likely proceed via hydrolysis to yield the desired phenol, carbon dioxide, ethanol, and hydroquinone monoethyl ether. The presence of the electron-withdrawing ethoxycarbonyl group on the phenyl ring may influence the lability of the carbonate.

Stability Profile

Carbonate protecting groups are generally stable under:

• Acidic conditions (more stable than acetals).[5]

• Reductive conditions, including catalytic hydrogenation (in contrast to benzyl ethers).

However, they are susceptible to cleavage under basic conditions. This orthogonality to the benzyl ether deprotection makes them valuable in complex syntheses.

Head-to-Head Comparison

Feature	(4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate	Benzyl Ether
Protection Method	Reaction with a specific chloroformate	Williamson ether synthesis
Common Deprotection	Base-mediated hydrolysis	Catalytic hydrogenolysis
Stability to Acids	Generally stable	Generally stable
Stability to Bases	Labile	Stable
Stability to Reductive	Stable	Labile to hydrogenolysis
Byproducts	CO2, ethanol, hydroquinone derivative	Toluene
Orthogonality	Orthogonal to many acid-labile and reductively cleaved groups	Orthogonal to base-labile groups

Experimental Protocols

Protocol 1: Protection of Phenol with Benzyl Bromide

• Reaction Setup: To a solution of the phenol (1.0 equiv) in a suitable solvent such as acetone or DMF, add anhydrous potassium carbonate (1.5 equiv).

• Addition of Reagent: Add benzyl bromide (1.2 equiv) dropwise to the stirred suspension.

• Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Deprotection of a Benzyl Ether by Catalytic Hydrogenolysis

• Reaction Setup: Dissolve the benzyl-protected phenol (1.0 equiv) in a suitable solvent such as ethanol or ethyl acetate.

• Catalyst Addition: Add a catalytic amount of 10% palladium on carbon (Pd/C) (typically 5-10 mol% of Pd).

• Hydrogenation: Subject the mixture to a hydrogen atmosphere (e.g., using a hydrogen-filled balloon or a Parr hydrogenator) and stir vigorously at room temperature.

• Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Workup: Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the deprotected phenol.

Protocol 3: Representative Protection of a Phenol as a Carbonate Ester

• Reaction Setup: Dissolve the phenol (1.0 equiv) and a non-nucleophilic base such as pyridine (1.5 equiv) in an anhydrous solvent like dichloromethane (DCM) under an inert atmosphere.

• Addition of Chloroformate: Cool the solution to 0 °C and add the corresponding chloroformate (e.g., ethyl chloroformate as a simple model, 1.2 equiv) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir until completion as monitored by TLC.

• Workup: Quench the reaction with water and separate the organic layer. Wash the organic layer with dilute acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 4: Representative Deprotection of a Phenolic Carbonate

• Reaction Setup: Dissolve the carbonate-protected phenol (1.0 equiv) in a solvent mixture such as methanol/water or THF/water.

• Base Addition: Add a base such as potassium carbonate or sodium hydroxide (2-3 equiv).

• Reaction: Stir the mixture at room temperature or with gentle heating, monitoring the reaction by TLC.

• Workup: Once the reaction is complete, neutralize the mixture with a dilute acid.

• Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Isolation: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the deprotected phenol.

Conclusion

The choice between a benzyl ether and a carbonate protecting group for a phenol is highly dependent on the overall synthetic strategy. The benzyl group offers broad stability, making it a reliable choice for a variety of subsequent transformations, with the caveat of its lability to catalytic hydrogenation. Carbonate protecting groups, as exemplified by the conceptual (4-Ethoxycarbonyloxyphenyl) ethyl carbonate, provide an orthogonal approach, being stable to the reductive conditions that cleave benzyl ethers but susceptible to basic hydrolysis. A thorough understanding of the stability and reactivity of each protecting group is crucial for the rational design and successful execution of complex molecular syntheses.

References

• Kocalar, S., et al. (2022). Spectrophotometric comparison of 4-Nitrophenyl carbonates & carbamates as base-labile protecting groups. Journal of Emerging Investigators. [Link]

• Greene, T. W., & Wuts, P. G. M. (2007). Protective Groups in Organic Synthesis. John Wiley & Sons.
• Kocienski, P. J. (2004). Protecting Groups. Georg Thieme Verlag.
• Patrick, G. L. (2015). An Introduction to Drug Synthesis. Oxford University Press.

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. [Link]

• Kaliappan, K. P. (2020). Protecting Groups. IIT Bombay. [Link]

• CEM Corporation. (n.d.). Protection and Deprotection. [Link]

• Willingdon College, Sangli. (n.d.). Protection and deprotection. [Link]

• Organic Chemistry Portal. (n.d.). Alcohol or phenol synthesis by carbonate cleavage. [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. [Link]

• Mineno, T., et al. (2022). The Compatibility of Groups Used to Protect Phenolic Functionality during Oxone-Mediated Oxidative Esterification. Green and Sustainable Chemistry, 12, 83-90. [Link]

• Ready, J. (n.d.). Protecting Groups in Organic Synthesis. UT Southwestern. [Link]

• Wikipedia. (n.d.). Protecting group. [Link]

• Kaliappan, K. P. (2020). Protecting Groups. IIT Bombay. [Link]

• Willingdon College, Sangli. (n.d.). Protection and deprotection. [Link]

• Organic Chemistry Portal. (n.d.). Alcohol or phenol synthesis by carbonate cleavage. [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. [Link]

Sources

• 1. Protective Groups [organic-chemistry.org]
• 2. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 3. Benzyl Ethers [organic-chemistry.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. emerginginvestigators.org [emerginginvestigators.org]

A Comparative Guide to Carbonate Protecting Groups for Hydroquinone: A Senior Application Scientist's Perspective

For researchers, synthetic chemists, and professionals in drug development, the selective protection of functional groups is a cornerstone of elegant and efficient molecular synthesis. Hydroquinone, a common structural motif in natural products and pharmaceutical agents, presents a unique challenge due to its two reactive hydroxyl groups. The choice of a suitable protecting group is paramount to avoid undesired side reactions and achieve the desired synthetic outcome.

This guide provides an in-depth, objective comparison of common carbonate protecting groups for hydroquinone, moving beyond a simple list of reagents to delve into the causality behind experimental choices. We will explore the stability, orthogonality, and practical considerations for five key carbonate protecting groups: tert-Butoxycarbonyl (Boc), Benzyloxycarbonyl (Cbz), 9-Fluorenylmethyloxycarbonyl (Fmoc), Allyloxycarbonyl (Alloc), and 2-(Trimethylsilyl)ethoxycarbonyl (Teoc). This analysis is supported by experimental data and detailed protocols to ensure scientific integrity and empower you to make informed decisions in your synthetic endeavors.

The Hydroquinone Challenge: Selectivity and Stability

Hydroquinone's two hydroxyl groups, situated in a para-relationship on a benzene ring, are electron-donating and thus highly susceptible to oxidation and other electrophilic reactions. The primary challenges in its derivatization are:

• Mono- vs. Di-protection: Achieving selective mono-protection can be difficult due to the similar reactivity of the two hydroxyl groups.

• Stability: The protecting group must be robust enough to withstand a variety of reaction conditions, yet be removable under mild conditions that do not compromise the integrity of the target molecule.

• Orthogonality: In complex syntheses, the chosen protecting group should be cleavable without affecting other protecting groups present in the molecule.

Carbonate protecting groups offer a versatile solution to these challenges, providing a range of stabilities and deprotection strategies.

Comparative Analysis of Carbonate Protecting Groups

The ideal protecting group should be easy to introduce and remove in high yields, be stable under the desired reaction conditions, and not interfere with other functional groups.[1][2] The following sections provide a comparative overview of the most commonly employed carbonate protecting groups for hydroquinone.

tert-Butoxycarbonyl (Boc)

The Boc group is a widely used protecting group for both amines and alcohols, prized for its stability under a broad range of conditions and its facile removal under acidic conditions.

• Introduction: The Boc group is typically introduced using di-tert-butyl dicarbonate (Boc₂O) in the presence of a base such as pyridine or 4-(dimethylamino)pyridine (DMAP). For phenols, this reaction is generally efficient.

• Stability: The Boc group is stable to a wide range of nucleophilic and basic conditions, as well as to catalytic hydrogenation.[3]

• Deprotection: Cleavage of the Boc group is most commonly achieved with strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an organic solvent.[4] This acid lability is a key feature of the Boc group.

• Causality of Choice: The choice of the Boc group is often dictated by the need for a protecting group that is stable to bases and nucleophiles. Its acid-labile nature provides excellent orthogonality with base-labile (e.g., Fmoc) and hydrogenolysis-labile (e.g., Cbz) protecting groups.[3][] However, the strongly acidic conditions required for deprotection may not be suitable for acid-sensitive substrates.

Benzyloxycarbonyl (Cbz)

The Cbz group, also known as the Z group, is another stalwart in protecting group chemistry, particularly for amines, but also applicable to phenols.

• Introduction: The Cbz group is introduced using benzyl chloroformate (Cbz-Cl) in the presence of a base, such as sodium carbonate or triethylamine.[6]

• Stability: Cbz-protected phenols are stable to a wide range of acidic and basic conditions.[3][7]

• Deprotection: The hallmark of the Cbz group is its cleavage under mild, neutral conditions via catalytic hydrogenolysis (e.g., H₂, Pd/C).[6][7] This deprotection method is highly selective and produces toluene and carbon dioxide as volatile byproducts, simplifying purification. Alternatively, strong acids like HBr in acetic acid can also be used for cleavage.[8]

• Causality of Choice: The Cbz group is an excellent choice when orthogonality to acid- and base-labile groups is required. The mild, neutral deprotection conditions are a significant advantage, particularly for molecules containing other sensitive functional groups. However, the use of a palladium catalyst may be incompatible with molecules containing reducible functional groups like alkenes or alkynes.

9-Fluorenylmethyloxycarbonyl (Fmoc)

The Fmoc group is a base-labile protecting group that has become indispensable in solid-phase peptide synthesis and is also a valuable tool for protecting hydroxyl groups.

• Introduction: The Fmoc group is typically introduced using 9-fluorenylmethyl chloroformate (Fmoc-Cl) or 9-fluorenylmethylsuccinimidyl carbonate (Fmoc-OSu) in the presence of a base.[9]

• Stability: The Fmoc group is stable to acidic conditions and catalytic hydrogenolysis, providing excellent orthogonality with Boc and Cbz groups.[][]

• Deprotection: The key feature of the Fmoc group is its lability to mild basic conditions, typically a solution of piperidine in DMF.[9][11] The deprotection proceeds via a β-elimination mechanism.

• Causality of Choice: The Fmoc group is the protecting group of choice when mild basic deprotection is required, offering a high degree of orthogonality with acid- and hydrogenolysis-labile groups.[] This makes it particularly valuable in complex, multi-step syntheses where sequential deprotection is necessary.

Allyloxycarbonyl (Alloc)

The Alloc group is another versatile protecting group that offers a unique deprotection strategy, making it a valuable component of an orthogonal protection scheme.

• Introduction: The Alloc group is introduced using allyl chloroformate (Alloc-Cl) in the presence of a base.[3][12]

• Stability: The Alloc group is stable to both acidic and mildly basic conditions.

• Deprotection: The Alloc group is selectively cleaved under neutral conditions using a palladium(0) catalyst, such as Pd(PPh₃)₄, in the presence of a scavenger like phenylsilane or N-methylaniline.[3][12][13]

• Causality of Choice: The Alloc group's unique deprotection mechanism provides an additional layer of orthogonality.[14] It can be removed without affecting acid-labile (Boc), base-labile (Fmoc), or hydrogenolysis-labile (Cbz) protecting groups. This makes it an excellent choice for complex syntheses requiring multiple, selective deprotection steps.

2-(Trimethylsilyl)ethoxycarbonyl (Teoc)

The Teoc group is a silicon-based protecting group that offers fluoride-mediated cleavage, providing another dimension of orthogonality.

• Introduction: The Teoc group can be introduced using 2-(trimethylsilyl)ethyl chloroformate (Teoc-Cl) or other activated Teoc reagents like Teoc-OSu or Teoc-NT in the presence of a base.[15][16]

• Stability: The Teoc group is stable to a wide range of acidic and basic conditions, as well as to catalytic hydrogenolysis.[15]

• Deprotection: The Teoc group is cleaved under mild conditions using a fluoride source, such as tetrabutylammonium fluoride (TBAF).[15] The deprotection proceeds via a β-elimination mechanism.

• Causality of Choice: The fluoride-lability of the Teoc group makes it orthogonal to most other common protecting groups.[15] This unique cleavage condition is particularly advantageous when other protecting groups need to remain intact.

Data Presentation: A Comparative Overview

The following table summarizes the key properties and typical reaction conditions for the protection and deprotection of hydroquinone with the discussed carbonate protecting groups. Please note that optimal conditions may vary depending on the specific substrate and reaction scale.

Protecting Group	Introduction Reagent	Base	Solvent	Deprotection Reagent(s)	Typical Yield (%)
Boc	Boc₂O	Pyridine, DMAP	CH₂Cl₂	TFA or HCl in Dioxane	>90
Cbz	Cbz-Cl	NaHCO₃, Et₃N	THF/H₂O	H₂, Pd/C	~90[7]
Fmoc	Fmoc-OSu	Na₂CO₃	Dioxane/H₂O	20% Piperidine in DMF	>90[9]
Alloc	Alloc-Cl	NaHCO₃	THF/H₂O	Pd(PPh₃)₄, PhSiH₃	~87[3]
Teoc	Teoc-OBt	Et₃N	CH₂Cl₂	TBAF in THF	~92[15]

Experimental Protocols

To ensure the reproducibility of these methods, detailed, step-by-step protocols for the protection and deprotection of hydroquinone are provided below.

Protocol 1: Mono-Boc Protection of Hydroquinone

This protocol is adapted from a general procedure for the mono-Boc protection of symmetrical diamines and can be applied to hydroquinone.[15]

Materials:

• Hydroquinone

• Hydrochloric acid (1 M in diethyl ether)

• Di-tert-butyl dicarbonate (Boc₂O)

• Methanol (MeOH)

• Sodium hydroxide (2 N)

• Dichloromethane (CH₂Cl₂)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve hydroquinone (1.0 eq) in methanol.

• Add 1.0 equivalent of 1 M HCl in diethyl ether to the solution and stir for 10 minutes.

• Add a solution of Boc₂O (1.0 eq) in methanol dropwise to the mixture.

• Stir the reaction mixture at room temperature and monitor by TLC until the starting material is consumed.

• Concentrate the mixture in vacuo.

• Treat the residue with 2 N NaOH solution.

• Extract the product with CH₂Cl₂ (3 x).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo to yield the mono-Boc protected hydroquinone.

Protocol 2: Cbz Protection of a Phenolic Hydroxyl Group

This protocol is a general procedure for the Cbz protection of hydroxyl groups.[7]

Materials:

• Hydroquinone

• Sodium bicarbonate (NaHCO₃)

• Benzyl chloroformate (Cbz-Cl)

• Tetrahydrofuran (THF)

• Water

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve hydroquinone (1.0 eq) and NaHCO₃ (2.0 eq) in a 2:1 mixture of THF and water.

• Cool the solution to 0 °C.

• Add Cbz-Cl (1.5 eq) dropwise to the solution.

• Stir the reaction mixture at 0 °C and monitor by TLC.

• Once the reaction is complete, dilute the mixture with water and extract with EtOAc.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography.

Protocol 3: Cbz Deprotection by Catalytic Hydrogenolysis

This is a standard protocol for the removal of the Cbz group.[6]

Materials:

• Cbz-protected hydroquinone

• Methanol (MeOH) or Ethanol (EtOH)

• 10% Palladium on carbon (Pd/C)

• Hydrogen gas (H₂)

• Celite

Procedure:

• Dissolve the Cbz-protected compound (1.0 eq) in MeOH or EtOH.

• Carefully add 10% Pd/C catalyst (typically 5-10 mol%).

• Secure the flask to a hydrogenation apparatus and flush with hydrogen gas.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon or 1 atm) at room temperature.

• Monitor the reaction progress by TLC.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the catalyst. Caution: The catalyst can be pyrophoric and should be handled with care.

• Concentrate the filtrate under reduced pressure to yield the deprotected hydroquinone.

Visualization of Concepts

To better illustrate the relationships and workflows discussed, the following diagrams have been generated.

Orthogonality of Carbonate Protecting Groups

This diagram illustrates the concept of orthogonality, where each protecting group can be selectively removed under specific conditions without affecting the others.

Caption: Orthogonal deprotection strategies for carbonate-protected hydroquinone.

General Workflow for Protection and Deprotection

This diagram outlines the general experimental workflow for the protection and subsequent deprotection of hydroquinone.

Caption: General synthetic workflow involving hydroquinone protection and deprotection.

Spectroscopic Data

Confirmation of successful protection can be achieved through various spectroscopic techniques. The following are expected characteristic signals for a mono-Boc protected hydroquinone:

• ¹H NMR: The introduction of the Boc group will lead to a characteristic singlet at approximately 1.5 ppm corresponding to the nine equivalent protons of the tert-butyl group. The aromatic protons of the hydroquinone ring will also show a shift in their chemical environment. For unprotected hydroquinone, the aromatic protons appear as a singlet at around 6.8 ppm.[17][18]

• ¹³C NMR: A new signal will appear in the aliphatic region around 80 ppm for the quaternary carbon of the tert-butyl group, and a signal around 28 ppm for the methyl carbons. The carbonyl carbon of the carbonate will appear around 150-160 ppm.[19]

• IR Spectroscopy: The broad O-H stretching band of the unprotected hydroxyl group (around 3200-3600 cm⁻¹) will be replaced by a sharp C=O stretching band of the carbonate group at approximately 1760 cm⁻¹.[17][20]

Conclusion: Making an Informed Choice

The selection of a carbonate protecting group for hydroquinone is a critical decision that significantly impacts the overall success of a synthetic strategy. There is no single "best" protecting group; the optimal choice depends on the specific requirements of the synthesis, including the stability of other functional groups and the desired deprotection conditions.

• Boc: Ideal for its stability to a wide range of conditions, but requires acidic deprotection.

• Cbz: Offers mild, neutral deprotection via hydrogenolysis, but is incompatible with reducible groups.

• Fmoc: Provides mild basic deprotection, offering excellent orthogonality with acid- and hydrogenolysis-labile groups.

• Alloc: Features a unique palladium-catalyzed deprotection, adding another layer of orthogonality.

• Teoc: Enables fluoride-mediated cleavage, providing a highly specific and mild deprotection method.

By understanding the nuances of each protecting group and carefully considering the overall synthetic plan, researchers can confidently select the most appropriate carbonate protecting group to achieve their synthetic goals efficiently and with high yields. This guide, with its comparative data, detailed protocols, and mechanistic insights, serves as a valuable resource for navigating the complexities of hydroquinone protection chemistry.

References

• Total Synthesis. (2024). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis. [Link]

• Master Organic Chemistry. (2018). Protecting Groups For Amines: Carbamates. Master Organic Chemistry. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. The Royal Society of Chemistry. [Link]

• Total Synthesis. (2025). Alloc Protecting Group: Alloc Protection & Deprotection Mechanism. Total Synthesis. [Link]

• Huaren Chemical. (2021). Application of Trimethylsilylethoxycarbonyl (teoc) Protecting Group. Huaren Chemical. [Link]

• University of California, Irvine. (n.d.). Protecting Groups. [Link]

• Royal Society of Chemistry. (n.d.). Determination of hydroquinone and benzoquinone in pharmaceutical formulations: critical considerations on quantitative analysis. Royal Society of Chemistry. [Link]

• Organic Chemistry Portal. (2025). Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. Organic Chemistry Portal. [Link]

• Biological Magnetic Resonance Bank. (n.d.). bmse000293 Hydroquinone at BMRB. [Link]

• Royal Society of Chemistry. (n.d.). Experimental Procedures. [Link]

• Technical Disclosure Commons. (2025). Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis. [Link]

• Organic Chemistry Data. (n.d.). Cbz Protection - Common Conditions. [Link]

• PPMC. (n.d.). Alloc Protecting Group Removal Protocol. [Link]

• IIT Bombay. (2020). Protecting Groups - Chemistry. [Link]

• DOI. (n.d.). An Open-flask Protocol for the Removal of Alloc Carbamate and Allyl Ester Protecting Groups. Application to In-solution and On-resin Peptide Synthesis. [Link]

• ACS Publications. (2003). Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. Chemical Reviews. [Link]

• Google Patents. (n.d.). KR20030069393A - Hydroquinone derivatives grafted with tat peptide, its preparation method and cosmetic composition for skin whitening comprising the same.

• MDPI. (2020). A Reliable Enantioselective Route to Mono-Protected N1-Cbz Piperazic Acid Building Block. Molecules. [Link]

• PMC. (2007). Bioreversible Derivatives of Phenol. 2. Reactivity of Carbonate Esters with Fatty Acid-like Structures Towards Hydrolysis in Aqueous Solutions. [Link]

• Biotage. (2023). Room temperature allyl ester and alloc deprotections - what is the lifetime of palladium?. [Link]

• MDPI. (2022). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. [Link]

• Organic Chemistry Portal. (n.d.). Alcohol or phenol synthesis by carbonate cleavage. [Link]

• PMC. (2011). The 2-(Triphenylsilyl)ethoxycarbonyl-(“Tpseoc”-) Group: A New Silicon-Based, Fluoride Cleavable Oxycarbonyl Protecting Group Highly Orthogonal to the Boc-, Fmoc- and Cbz-Groups. [Link]

• Organic Syntheses. (2015). Preparation of Mono-‐Cbz Protected Guanidines. [Link]

• University of Colorado Boulder. (n.d.). INFRARED SPECTROSCOPY (IR). [Link]

• The Royal Society of Chemistry. (n.d.). green_chem_2016_supporting_info. [Link]

• SciELO. (n.d.). A Complete and Unambiguous 1H and 13C NMR Signals Assignment of para-Naphthoquinones, ortho- and para-Furanonaphthoquinones. [Link]

• Nowick Laboratory. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). [Link]

• PMC. (n.d.). Design, synthesis, and biological evaluation of hydroquinone derivatives as novel inhibitors of the sarco/endoplasmic reticulum calcium ATPase. [Link]

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A Comparative Guide to (4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate: A Potentially Advantaged Reagent for Phenol Protection in Complex Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of multi-step organic synthesis, the judicious selection of protecting groups is paramount to achieving high yields and preserving molecular complexity.[1] Phenolic hydroxyl groups, with their inherent reactivity, often necessitate protection to prevent undesired side reactions.[2] This guide provides an in-depth analysis of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate as a reagent for the introduction of the ethoxycarbonyl protecting group for phenols. While direct experimental data on this specific reagent is limited in publicly accessible literature, we can infer its potential advantages by examining the well-documented utility of the ethoxycarbonyl group in complex natural product synthesis and comparing it with other common phenol protection strategies.

The Ethoxycarbonyl Group: More Than Just a Shield

The ideal protecting group should be easy to introduce and remove, stable to a range of reaction conditions, and should not introduce new stereocenters.[3] The ethoxycarbonyl group, when used to protect phenols, has been shown to offer unique advantages beyond these basic criteria, particularly in the synthesis of 1-benzyltetrahydroisoquinoline alkaloids.[4][5]

A key advantage lies in its dual role as both a protecting group and an activating group.[4][5][6] In the context of N-acyl-Pictet–Spengler reactions, the ethoxycarbonyl residue can be employed to activate arylethylamine precursors for the cyclization reaction while simultaneously protecting phenolic moieties on the aromatic rings.[4][5] This dual functionality streamlines the synthetic route by reducing the number of required steps.[4][5]

Furthermore, the deprotection of the ethoxycarbonyl-protected phenol can be integrated with subsequent transformations of the molecule. For instance, after the cyclization, the ethoxycarbonyl groups on the phenol and the nitrogen can be simultaneously removed or transformed, further enhancing synthetic efficiency.[4][5]

Comparative Analysis of Phenol Protecting Groups

The selection of a protecting group is highly dependent on the specific synthetic context, including the stability of the substrate to various pH ranges and the orthogonality required for selective deprotection. Carbonates are a versatile class of protecting groups for phenols.[2][7] Below is a comparative table of the ethoxycarbonyl group (introduced by our target compound) with other commonly used protecting groups for phenols.

Protecting Group	Introduction Reagent Example	Stability	Deprotection Conditions	Key Advantages	Potential Limitations
Ethoxycarbonyl	(4-Ethoxycarbonyloxyphenyl) ethyl carbonate	Generally stable to acidic conditions.	Basic hydrolysis (e.g., K2CO3, NH3), Reduction (e.g., LiAlH4 for simultaneous N-dealkylation).[4][5][8]	Can act as both a protecting and activating group, streamlining synthesis.[4][5][6] Deprotection can be integrated with other transformations.	May be labile under strongly basic conditions used for other deprotections.
tert-Butoxycarbonyl (Boc)	Di-tert-butyl dicarbonate (Boc)2O	Labile to acidic conditions (e.g., TFA).[2] Stable to base and hydrogenolysis.	Mild to strong acidic conditions.[2]	Easily removed under mild acidic conditions, orthogonal to many other protecting groups.[1]	Not suitable for syntheses involving acidic steps where the phenol needs to remain protected.[2]
Benzyl (Bn)	Benzyl bromide (BnBr)	Stable to a wide range of acidic and basic conditions.	Hydrogenolysis (e.g., H2, Pd/C), dissolving metal reduction.[9]	Very robust and stable, widely used.	Requires specific catalytic conditions for removal, which may not be compatible with all functional groups.
Silyl Ethers (e.g., TBDMS)	tert-Butyldimethylsilyl chloride (TBDMSCl)	Labile to acidic conditions and fluoride ions.	Fluoride ion sources (e.g., TBAF), acidic hydrolysis.	Tunable stability based on the steric bulk of the silyl group.	Can be sensitive to acidic workups.[2]

Experimental Protocols: A Hypothetical Workflow

Protocol 1: Hypothetical Protection of a Phenol using (4-Ethoxycarbonyloxyphenyl) ethyl carbonate

Objective: To introduce an ethoxycarbonyl protecting group onto a phenolic hydroxyl group.

Materials:

• Phenol-containing substrate

• (4-Ethoxycarbonyloxyphenyl) ethyl carbonate

• A suitable base (e.g., triethylamine, pyridine, or DMAP)

• Anhydrous aprotic solvent (e.g., dichloromethane, acetonitrile)

• Standard workup and purification reagents

Procedure:

• Dissolve the phenol-containing substrate in the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

• Add the base to the solution (typically 1.1 to 1.5 equivalents).

• Add (4-Ethoxycarbonyloxyphenyl) ethyl carbonate (typically 1.1 to 1.5 equivalents) to the reaction mixture, either as a solid or dissolved in a small amount of the anhydrous solvent.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC). Gentle heating may be required for less reactive substrates.

• Upon completion, quench the reaction with a suitable aqueous solution (e.g., saturated ammonium chloride).

• Extract the product with an appropriate organic solvent.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography.

Causality behind Experimental Choices: The use of an anhydrous solvent and inert atmosphere is crucial to prevent hydrolysis of the carbonate reagent. The base is required to deprotonate the phenol, increasing its nucleophilicity to attack the electrophilic carbonyl carbon of the reagent. DMAP can be used as a catalyst to accelerate the reaction, especially for sterically hindered phenols.

Protocol 2: Boc Protection of a Phenol using Di-tert-butyl dicarbonate

Objective: To introduce a tert-butoxycarbonyl protecting group onto a phenolic hydroxyl group.

Materials:

• Phenol-containing substrate

• Di-tert-butyl dicarbonate ((Boc)2O)

• A suitable base (e.g., triethylamine, DMAP)

• Anhydrous aprotic solvent (e.g., dichloromethane, THF)

• Standard workup and purification reagents

Procedure:

• Dissolve the phenol-containing substrate in the anhydrous solvent.

• Add the base (typically 1.1 to 1.5 equivalents) and a catalytic amount of DMAP.

• Add (Boc)2O (typically 1.1 to 1.5 equivalents) to the solution.

• Stir the reaction at room temperature and monitor by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Redissolve the residue in an organic solvent and wash with a mild aqueous acid (e.g., 1M HCl), water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by column chromatography if necessary.

Self-Validating System: The success of both protection reactions can be validated by spectroscopic methods such as NMR and IR spectroscopy. The appearance of new signals corresponding to the ethoxycarbonyl or Boc group and a shift in the signals of the aromatic protons adjacent to the protected hydroxyl group will confirm the successful protection.

Visualizing the Workflow and Chemistry

To better illustrate the concepts discussed, the following diagrams outline the reaction and a potential synthetic workflow.

Caption: Reaction of a phenol with (4-Ethoxycarbonyloxyphenyl) ethyl carbonate.

Caption: Streamlined synthesis enabled by the dual-function ethoxycarbonyl group.

Conclusion

While direct, comprehensive studies on (4-Ethoxycarbonyloxyphenyl) ethyl carbonate are not widely published, the known advantages of the ethoxycarbonyl protecting group for phenols in complex syntheses suggest that this reagent could be a valuable tool for medicinal chemists and synthetic organic chemists. Its potential to shorten synthetic routes through dual functionality as a protecting and activating group is a significant advantage over more traditional protecting groups. Further research into the specific reactivity and applications of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate is warranted to fully elucidate its performance and expand its utility in drug discovery and development.

References

• Keller, M., G. G. Scheier, and T. J. J. Müller. "The ethoxycarbonyl group as both activating and protective group in N-acyl-Pictet–Spengler reactions using methoxystyrenes. A short approach to racemic 1-benzyltetrahydroisoquinoline alkaloids." Beilstein Journal of Organic Chemistry 17 (2021): 2716-2725. [Link]

• Keller, M., G. G. Scheier, and T. J. J. Müller. "The ethoxycarbonyl group as both activating and protective group in N-acyl-Pictet-Spengler reactions using methoxystyrenes. A short approach to racemic 1-benzyltetrahydroisoquinoline alkaloids." PubMed, National Center for Biotechnology Information, 5 Nov. 2021, [Link]

• Keller, M., et al. "The ethoxycarbonyl group as both activating and protective group in N-acyl-Pictet–Spengler reactions using methoxystyrenes. A short approach to racemic 1-benzyltetrahydroisoquinoline alkaloids." Europe PMC, 5 Nov. 2021. [Link]

• Mineno, T., et al. "The Compatibility of Groups Used to Protect Phenolic Functionality during Oxone-Mediated Oxidative Esterification." Green and Sustainable Chemistry 12.4 (2022): 83-90. [Link]

• "Protecting Groups." University of Illinois Urbana-Champaign, [Link]

• "Protecting group." Wikipedia, [Link]

• "Protective Groups." Organic Chemistry Portal, [Link]

• "Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis." ACS Publications, [Link]

• "4-(4-Ethoxyphenoxycarbonyl)Phenyl Ethyl Carbonate 98.0%(GC)." PureSynth, [Link]

• "4.8 Carbonates." Thieme Chemistry, [Link]

• Foster, E. L. "Synthesis and antitumor evaluation of 4-ethoxycarbonyl cyclophosphamide analogs." Journal of Pharmaceutical Sciences 67.5 (1978): 709-10. [Link]

• "Investigating Therapeutic Protein Structure with Diethylpyro-carbonate Labeling and Mass Spectrometry." PMC, National Center for Biotechnology Information, [Link]

• "New Strategies for Protecting Group Chemistry: Synthesis, Reactivity, and Indirect Oxidative Cleavage of para-Siletanylbenzyl Ethers." ACS Publications, [Link]

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Technical Guide: Strategic Protection of Hydroquinone (1,4-Benzenediol)

Executive Summary

Hydroquinone (HQ) presents a unique challenge in synthetic organic chemistry due to its

symmetry and its high susceptibility to oxidation. Unlike simple phenols, HQ exists in a delicate redox equilibrium with p-benzoquinone (BQ). Standard protection methods (e.g., methylation, acetylation) often fail to provide the necessary regioselectivity (mono- vs. bis-protection) or lack orthogonality in complex multi-step syntheses.

This guide evaluates three alternative protection strategies that offer superior control over regioselectivity and deprotection conditions compared to traditional benzyl or methyl ethers:

• Silyl Ethers (TBS/TIPS): For mild, temporary protection.

• Allyl Ethers: For robust, orthogonal protection cleavable under neutral conditions.

• NaNO₂-Promoted Alkylation: A high-efficiency process method for selective mono-etherification.[1]

Part 1: The Redox Challenge & Regioselectivity

Before selecting a protection group, one must understand the failure mode of HQ. In basic media (common for Williamson ether synthesis), the phenoxide anion is electron-rich and easily oxidized by dissolved oxygen to the semiquinone radical anion, and subsequently to p-benzoquinone.

Visualization: The Hydroquinone Redox Cascade

The following diagram illustrates the oxidative instability that necessitates careful handling during protection steps.

Figure 1: The oxidative degradation pathway of hydroquinone in basic media. Minimizing the residence time of the semiquinone intermediate is critical for high yields.

Part 2: Comparative Analysis of Alternative Methods

Method A: Silyl Ethers (TBS / TIPS)

Best For: Temporary protection during base-catalyzed reactions; mild deprotection. Mechanism: Nucleophilic substitution at silicon. Pros:

• Mildness: Formed under weak base (Imidazole) conditions, minimizing oxidation.

• Tunability: TBS (tert-butyldimethylsilyl) is easier to remove; TIPS (triisopropylsilyl) is 35x more stable to acid.

• Yield: High (>90%) for bis-protection; Mono-protection requires strict stoichiometry.

Method B: Allyl Ethers (Alloc)

Best For: Orthogonal strategies where acid/base sensitivity is high. Mechanism: Williamson ether synthesis (Formation) /

-allyl Palladium complex (Deprotection). Pros:

• Orthogonality: Stable to strong acids (unlike TBS) and strong bases (unlike Acetates).

• Deprotection: Removed via Pd(PPh₃)₄ under neutral conditions, leaving other esters/ethers intact.

• Atom Economy: High, utilizing cheap allyl bromide.

Method C: NaNO₂-Promoted Mono-Alkylation

Best For: Selective synthesis of mono-ethers (e.g., 4-methoxyphenol) without bis-alkylation. Mechanism: Radical-mediated transfer via a semiquinone intermediate. Pros:

• Selectivity: >95% selectivity for mono-protection (impossible with standard Williamson conditions).

• Reagents: Uses catalytic NaNO₂ and air; avoids expensive metal catalysts.

Part 3: Performance Metrics & Data

The following table summarizes experimental performance based on aggregated application data.

Feature	TBS Ether (Method A)	Allyl Ether (Method B)	Benzyl Ether (Control)
Formation Yield (Bis)	92-96%	85-90%	80-85%
Mono-Selectivity	Moderate (requires 1.1 eq)	Low (Statistical mix)	Low (Statistical mix)
Acid Stability	Low (Cleaves in AcOH)	High	High
Base Stability	High	High	High
Oxidation Stability	Moderate	High	High
Deprotection	(TBAF) or Acid	(Nucleophile)
Orthogonality	Excellent vs. Esters	Excellent vs. Benzyl	Poor vs. C=C bonds

Part 4: Detailed Experimental Protocols

Protocol 1: Selective Mono-Silylation (The Corey Protocol)

Target: 4-(tert-butyldimethylsilyloxy)phenol

Rationale: The use of imidazole acts as a proton scavenger and a nucleophilic catalyst, forming a reactive N-silyl intermediate.

• Setup: Flame-dry a 250 mL round-bottom flask under Argon.

• Dissolution: Dissolve Hydroquinone (1.10 g, 10 mmol, 1.0 eq) in anhydrous DMF (10 mL).

  • Note: DMF is preferred over DCM to solubilize the polar diol.

• Catalyst: Add Imidazole (1.02 g, 15 mmol, 1.5 eq). Stir until clear.

• Addition: Cool to 0°C. Add TBDMSCl (1.51 g, 10 mmol, 1.0 eq) dropwise over 30 minutes.

  • Critical Step: Slow addition at 0°C favors mono-protection over bis-protection.

• Reaction: Warm to RT and stir for 4 hours. Monitor by TLC (Hexane:EtOAc 4:1).

  • Rf values: Bis-silyl (0.8), Mono-silyl (0.4), HQ (0.1).

• Workup: Dilute with Et₂O (50 mL), wash with water (3 x 20 mL) to remove DMF. Dry over MgSO₄.[2]

• Purification: Flash chromatography (SiO₂) eluting with Hexane

  10% EtOAc/Hexane.

  • Typical Yield: 65-75% (Mono), 15% (Bis).

Protocol 2: NaNO₂-Promoted Mono-Methylation

Target: 4-Methoxyphenol (Mequinol)[1]

Rationale: This method exploits the redox cycle. NaNO₂ oxidizes HQ to the semiquinone radical, which reacts selectively with methanol. This avoids the statistical mixture of standard alkylation.

• Reagents: Charge a flask with Hydroquinone (10 mmol), Methanol (20 mL), and

  (98%, 0.5 mL).

• Catalyst: Add NaNO₂ (0.5 mmol, 5 mol%).

• Reaction: Heat to reflux (65°C) under air (open vessel or drying tube) for 4 hours.

  • Mechanism:[1][3][4][5][6][7] The NO radical initiates the cycle; air regenerates the oxidant.

• Workup: Evaporate MeOH. Dissolve residue in EtOAc. Wash with sat.

  .

• Result: High purity mono-ether is obtained often without chromatography.

  • Typical Yield: >90% (Mono-selectivity >98%).

Part 5: Strategic Decision Matrix

Use this workflow to select the appropriate protection group for your specific synthetic route.

Figure 2: Decision matrix for selecting hydroquinone protection groups based on regioselectivity and downstream chemical compatibility.

References

• Corey, E. J., & Venkateswarlu, A. (1972). Protection of hydroxyl groups as tert-butyldimethylsilyl derivatives.[8][9][10] Journal of the American Chemical Society.[11] Link

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis.[12] Wiley. (Standard Reference Text).

• Gambarotti, C., et al. (2013). Selective Monoetherification of 1,4-Hydroquinone Promoted by NaNO2.[1] Current Organic Chemistry. Link

• BenchChem. (2025).[2] Application Notes and Protocols for Selective Silylation of Primary Alcohols with TBDMSCl.Link

• Guibe, F. (1997). Allylic Protecting Groups and Their Use in a Complex Environment Part I: Allylic Protection of Alcohols. Tetrahedron. Link

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A Comparative Guide to the Characterization and Validation of Synthesized (4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate

This guide provides an in-depth technical overview of the synthesis, characterization, and validation of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate, a novel carbonate compound with potential applications in organic synthesis and materials science. Designed for researchers, scientists, and drug development professionals, this document offers a comparative analysis of the target compound against established alternatives, supported by detailed experimental protocols and data.

Introduction: The Rationale for (4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate

Organic carbonates are a versatile class of compounds utilized as solvents, electrolytes in lithium-ion batteries, and as precursors in the synthesis of polymers and pharmaceuticals.[1][2] The introduction of multiple carbonate functionalities and an aromatic core, as seen in (4-Ethoxycarbonyloxyphenyl) ethyl carbonate, presents an opportunity to modulate properties such as polarity, reactivity, and coordinating ability. This guide details a proposed synthesis and a comprehensive validation workflow for this compound, establishing a benchmark for its performance and potential utility in various applications.

Synthesis and Purification

A plausible and efficient synthesis of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate can be achieved through a two-step process starting from hydroquinone. The rationale behind this pathway is the sequential and selective functionalization of the two phenolic hydroxyl groups.

Caption: Proposed synthesis of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate.

Experimental Protocol: Synthesis

• Step 1: Synthesis of 4-Hydroxyphenyl ethyl carbonate. To a solution of hydroquinone (1 equivalent) and pyridine (1.1 equivalents) in dichloromethane (DCM) at 0 °C, ethyl chloroformate (1 equivalent) is added dropwise. The reaction is allowed to warm to room temperature and stirred for 12 hours. The reaction mixture is then washed with 1M HCl, saturated NaHCO₃, and brine. The organic layer is dried over anhydrous Na₂SO₄ and concentrated under reduced pressure. The crude product is purified by column chromatography.

• Step 2: Synthesis of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate. The purified 4-Hydroxyphenyl ethyl carbonate (1 equivalent) is dissolved in DCM with pyridine (1.1 equivalents). The solution is cooled to 0 °C, and ethyl chloroformate (1 equivalent) is added dropwise. The reaction is stirred at room temperature for 12 hours. The workup procedure is identical to Step 1, followed by purification via column chromatography to yield the final product.

The choice of pyridine as a base is crucial to neutralize the HCl byproduct, driving the reaction to completion. The sequential addition of ethyl chloroformate in two steps allows for controlled synthesis and minimizes the formation of undesired byproducts.

Comprehensive Characterization and Validation

Method validation is a critical process to ensure that an analytical method is suitable for its intended purpose, providing reliable and consistent results.[3][4] The characterization of the synthesized (4-Ethoxycarbonyloxyphenyl) ethyl carbonate involves a suite of spectroscopic techniques to confirm its identity, purity, and structural integrity.

Caption: Workflow for the characterization and validation of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the unambiguous identification and structural analysis of organic compounds.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the ethyl groups. The aromatic protons on the symmetrically substituted benzene ring should appear as a singlet. The ethyl groups will exhibit a characteristic quartet for the methylene protons and a triplet for the methyl protons, with coupling constants around 7 Hz.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will provide information on the number and types of carbon atoms. Key signals would include those for the carbonyl carbons of the carbonate groups, the aromatic carbons, and the carbons of the ethyl groups.

Predicted ¹H and ¹³C NMR Data

Assignment	¹H NMR (Predicted δ, ppm)	¹³C NMR (Predicted δ, ppm)
Aromatic C-H	~7.2 (s, 4H)	~122.0
Aromatic C-O	-	~148.0
C=O	-	~154.0
-O-CH₂-CH₃	~4.3 (q, J = 7.1 Hz, 4H)	~65.0
-O-CH₂-CH₃	~1.4 (t, J = 7.1 Hz, 6H)	~14.0

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.[5] For (4-Ethoxycarbonyloxyphenyl) ethyl carbonate, the most prominent absorption band is expected to be the C=O stretch of the carbonate groups.

Predicted Characteristic IR Absorptions

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)
C=O (carbonate)	Stretch	1760-1780 (strong, sharp)
C-O (ester)	Stretch	1200-1300 (strong)
Aromatic C=C	Stretch	1500-1600 (medium)
C-H (aliphatic)	Stretch	2850-3000 (medium)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, further confirming its identity. For (4-Ethoxycarbonyloxyphenyl) ethyl carbonate (C₁₂H₁₄O₆), the expected molecular weight is 254.24 g/mol . The electron ionization (EI) mass spectrum would likely show the molecular ion peak (M⁺) at m/z 254, along with characteristic fragment ions.

Predicted Mass Spectrometry Fragmentation

m/z	Possible Fragment
254	[M]⁺
209	[M - OCH₂CH₃]⁺
181	[M - COOCH₂CH₃]⁺
109	[C₆H₅O₂]⁺

Comparative Analysis with Alternative Carbonates

To evaluate the potential of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate, it is compared with two common carbonate compounds: Diethyl Carbonate (DEC) and Ethylene Carbonate (EC).

Property	(4-Ethoxycarbonyloxyphenyl) ethyl carbonate	Diethyl Carbonate (DEC)	Ethylene Carbonate (EC)
Molecular Formula	C₁₂H₁₄O₆	C₅H₁₀O₃	C₃H₄O₃
Molecular Weight	254.24 g/mol	118.13 g/mol	88.06 g/mol
Physical State	Solid (Predicted)	Liquid	Solid
Key Features	Aromatic, two carbonate groups	Aliphatic, linear	Aliphatic, cyclic
Potential Applications	Monomer for polycarbonates, specialty solvent, electrolyte additive	Solvent, fuel additive, electrolyte component[1]	High-permittivity solvent, electrolyte in Li-ion batteries, intermediate in synthesis[2][6]

The aromatic nature and the presence of two carbonate moieties in the target compound suggest it could be a valuable monomer for creating polymers with enhanced thermal stability and specific optical properties. Its higher molecular weight and predicted solid state differentiate it from the more volatile and commonly used liquid carbonates.

Conclusion

This guide has outlined a comprehensive approach to the synthesis, characterization, and validation of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate. The detailed protocols and predicted analytical data provide a solid foundation for its practical synthesis and evaluation. The comparative analysis highlights its unique structural features, suggesting its potential as a novel building block in polymer chemistry and materials science. Further research is warranted to explore its physical properties and performance in specific applications.

References

• PureSynth. 4-(4-Ethoxyphenoxycarbonyl)Phenyl Ethyl Carbonate 98.0%(GC). [Link]

• Ashdin Publishing. A Succinct Assessment of the Development, Validation, and Method Verification of Analytical Methods for Natural and Synthetic Therapeutic Molecules. [Link]

• The Royal Society of Chemistry. Supporting information. [Link]

• PureSynth. How Analytical Standards Support Method Validation & Calibration. [Link]

• Emery Pharma. A Step-by-Step Guide to Analytical Method Development and Validation. [Link]

• PubChem. Ethyl 4-methoxyphenyl carbonate. [Link]

• ResearchGate. Guidelines for single-laboratory validation of analytical methods for trace-level concentrations of organic chemicals. [Link]

• ACS Publications. How Composition Methods Are Developed and Validated. [Link]

• University of Colorado Boulder. INFRARED SPECTROSCOPY (IR). [Link]

• NIST. Carbamic acid, (4-ethoxyphenyl)-, ethyl ester. [Link]

• ScienceDirect. A catalyst-free novel synthesis of diethyl carbonate from ethyl carbamate in supercritical ethanol. [Link]

• ResearchGate. m/z of characteristic ions in EI mass spectrum of ethoxycarbonyl/ethyl.... [Link]

• RSC Publishing. A comparison of the solvation structure and dynamics of the lithium ion in linear organic carbonates with different alkyl chain lengths. [Link]

• NIST. Phenol, 4-ethoxy-. [Link]

• Journal of Emerging Investigators. Spectrophotometric comparison of 4-Nitrophenyl carbonates & carbamates as base-labile protecting groups. [Link]

• Palacký University Olomouc. Table of Characteristic IR Absorptions. [Link]

• Organic Chemistry Data & Info. NMR Spectroscopy – 1H NMR Chemical Shifts. [Link]

• Organic Chemistry Tutor. How to Read and Interpret the IR Spectra | Step-by-Step Guide to IR Spectroscopy. [Link]

• ResearchGate. Synthesis of four-arm poly(ethylene glycol)—nitrophenyl carbonate for PEG—peptide hydrogels. [Link]

• Ataman Kimya. ETHYLENE CARBONATE (EC). [Link]

• Unilong Industry. What is ethylene carbonate used for. [Link]

Sources

• 1. A catalyst-free novel synthesis of diethyl carbonate from ethyl carbamate in supercritical ethanol [html.rhhz.net]
• 2. Synthesis of Ethylene carbonate_Chemicalbook [chemicalbook.com]
• 3. emerypharma.com [emerypharma.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. uanlch.vscht.cz [uanlch.vscht.cz]
• 6. unilongindustry.com [unilongindustry.com]

Strategic Orthogonality: A Comparative Guide to Carbonate Protecting Groups for Hydroxyl Moieties

Executive Summary

In complex molecule synthesis, the protection of hydroxyl groups as carbonates (R–O–CO–O–R') offers a critical alternative to standard esters or ethers.[1] Unlike esters, which are often too labile to nucleophiles, or ethers (like benzyl/silyl), which can be difficult to remove without affecting other functionalities, carbonates provide tunable orthogonality .

This guide compares the four most chemically distinct carbonate protecting groups—Boc , Cbz , Troc , and Alloc —focusing on their deprotection mechanisms, stability profiles, and validated experimental protocols.

Mechanistic Causality & Selection Logic

The selection of a carbonate protecting group is dictated by the cleavage mechanism required to remove it. We categorize these groups not by their structure, but by the specific chemical "trigger" that initiates their fragmentation.

A. Acid-Labile: tert-Butyl Carbonate (Boc)[2]

• Mechanism: Protonation of the carbonyl oxygen leads to an

  -like fragmentation. The tert-butyl cation is expelled (stabilized by induction/hyperconjugation), forming a carbamic acid intermediate that spontaneously decarboxylates.[3]

• Why use it: When the substrate is stable to acid but sensitive to hydrogenation or strong nucleophiles.

• Constraint: The generated t-butyl cation is an electrophile and must be scavenged to prevent alkylation of sensitive regions (e.g., indole rings).

B. Reductive -Elimination: 2,2,2-Trichloroethyl Carbonate (Troc)

• Mechanism: Zinc inserts into the C-Cl bond. The strong electron-withdrawing nature of the trichloromethyl group facilitates a reductive 1,2-elimination (

  -elimination), expelling dichloroethylene and .

• Why use it: It is completely orthogonal to both acid and base. It survives TFA (Boc removal) and Piperidine (Fmoc removal).

C. Transition Metal Catalysis: Allyl Carbonate (Alloc)

• Mechanism: Palladium(0) coordinates to the alkene, followed by oxidative addition to form a

  -allyl palladium complex. A nucleophilic scavenger (e.g., silane, morpholine) traps the allyl group, regenerating the catalyst.

• Why use it: The "Gold Standard" for orthogonality. It allows deprotection under near-neutral conditions, preserving acid/base sensitive groups.

D. Hydrogenolysis: Benzyl Carbonate (Cbz)

• Mechanism: Catalytic hydrogenation (

  ) cleaves the benzylic C-O bond via hydrogenolysis.

• Why use it: Excellent stability against acids and weak bases. Ideal for late-stage deprotection where no other reducible groups (alkenes, alkynes) are present.

Comparative Stability Matrix

The following table serves as a decision matrix for orthogonal synthesis. "Stable" indicates the group survives standard conditions for that reagent.

Feature	Boc Carbonate	Troc Carbonate	Alloc Carbonate	Cbz Carbonate
Primary Cleavage	Acid (TFA/HCl)	Zn Reduction	Pd(0) Catalysis	Hydrogenolysis ( )
Stability: TFA	Labile	Stable	Stable	Stable
Stability: Piperidine	Stable	Stable	Stable	Stable
Stability:	Stable	Stable	Labile (Isomerizes)	Labile
Stability: NaOH (aq)	Stable (Slow)	Unstable	Stable	Stable (Slow)
By-products	Isobutene,	Dichloroethylene	Propene/Allyl-Nu	Toluene,

Mechanistic Visualization

Diagram 1: The Alloc Catalytic Cycle

This diagram illustrates the Pd(0)-catalyzed deprotection of Alloc, highlighting the role of the scavenger in regenerating the catalyst.

Caption: The Pd(0) catalytic cycle for Alloc deprotection. Note the critical role of the scavenger (PhSiH3) in trapping the allyl cation to prevent side reactions and regenerate the active catalyst.

Validated Experimental Protocols

These protocols are designed to be self-validating , meaning they include checkpoints (TLC/Color change) to ensure the reaction is proceeding correctly.

Protocol A: Troc Deprotection (Zinc/Acetic Acid)

Best for: Substrates containing acid-sensitive groups (acetals, silyl ethers) or reducible alkenes.

Reagents:

• Activated Zinc dust (See Note 1)

• Glacial Acetic Acid (AcOH)

• Methanol (MeOH) or THF

Procedure:

• Preparation: Dissolve the Troc-protected substrate (1.0 equiv) in MeOH or THF (0.1 M concentration).

• Activation: Add Activated Zinc dust (10–20 equiv) to the stirring solution.

• Initiation: Add Glacial Acetic Acid (approx. 10% v/v of solvent volume).

  • Self-Validation: Evolution of gas (bubbles) indicates the reaction is active.

• Reaction: Stir vigorously at room temperature (RT) for 1–4 hours.

  • Monitoring: Check TLC.[4] The Troc-carbonate is less polar; the free alcohol will appear at a lower

    .

• Workup: Filter the mixture through a pad of Celite to remove excess Zinc. Rinse the pad with EtOAc. Concentrate the filtrate.

• Purification: Flash chromatography is usually required to remove zinc salts completely.

Note 1 (Zinc Activation): Stir commercial zinc dust in 10% HCl for 2 minutes, filter, wash with water, then acetone, and dry under high vacuum. This removes the oxide layer that inhibits the reaction.

Protocol B: Alloc Deprotection (Pd-Catalyzed)

Best for: Highly complex substrates requiring neutral conditions.

Reagents:

• (Tetrakis(triphenylphosphine)palladium(0)) - 0.05 equiv.

• Phenylsilane (

  ) - 2.0 equiv (Scavenger).

• Dichloromethane (DCM, anhydrous).

Procedure:

• Inert Atmosphere: Flame-dry a reaction flask and purge with Argon/Nitrogen. Oxygen kills the Pd(0) catalyst.

• Dissolution: Dissolve Alloc-substrate (1.0 equiv) in anhydrous DCM (0.1 M).

• Scavenger Addition: Add Phenylsilane (2.0 equiv).

• Catalyst Addition: Add

  (5 mol%). The solution typically turns pale yellow.

• Reaction: Stir at RT for 30–60 minutes.

  • Self-Validation: The reaction is usually very fast. If the yellow color fades to black (Pd precipitation) before completion, add more catalyst.

• Workup: Evaporate solvent.

  • Critical Step: The byproduct is a silyl-allyl species. If the product is polar, wash the crude solid with hexanes to remove the non-polar silyl byproducts before chromatography.

References

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis, 5th Edition. John Wiley & Sons.

• Guibé, F. (1997). Allylic Protecting Groups and Their Use in a Complex Environment Part I: Allylic Protection of Alcohols. Tetrahedron, 53(40), 13509-13556.

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504.

• Carson, J. F. (1951). The Reaction of tert-Butyl Esters with Hydrogen Halides. Journal of the American Chemical Society, 73(4), 1864–1865.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. jk-sci.com [jk-sci.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Green Chemistry Approaches to Hydroquinone Protection: A Comparative Technical Guide

Executive Summary: The Shift from Stoichiometric to Catalytic

Hydroquinone (HQ) is a cornerstone intermediate in pharmaceutical synthesis and dermatology, yet its high redox susceptibility (oxidation to p-benzoquinone) necessitates robust protection strategies. Traditional protection methods—relying on stoichiometric bases (pyridine, DMAP), toxic methylating agents (dimethyl sulfate), and halogenated solvents—are increasingly untenable due to regulatory pressure and poor atom economy.

This guide objectively compares traditional protocols against modern Green Chemistry alternatives. We focus on three primary protection pathways: Acylation (Esters) , Etherification (Ethers) , and Glycosylation (Bio-protection) .

Key Findings:

• Solid Acid Catalysis replaces pyridine in acetylation, reducing E-factors by >80% while maintaining yields >95%.

• Dimethyl Carbonate (DMC) eliminates the need for carcinogenic methyl iodide in etherification, offering a non-toxic, biodegradable alternative with >99% atom economy.

• Biocatalytic Glycosylation offers the only stereoselective route to

  -Arbutin, eliminating heavy metal waste associated with Koenigs-Knorr synthesis.

Decision Matrix: Selecting the Right Protection Strategy

Before selecting a protocol, evaluate the downstream application and stability requirements.

Figure 1: Decision matrix for selecting the optimal green protection strategy based on chemical stability and end-use.

Deep Dive: Comparative Analysis of Methods

Acylation (Formation of Hydroquinone Diacetate)[1][2]

Acetylation is the standard method for transient protection. The green approach utilizes Solid Acid Catalysts (Zeolites, Sulfated Zirconia) under solvent-free conditions, replacing the toxic Pyridine/DMAP/DCM system.

Performance Metrics:

Metric	Traditional Method (Pyridine/Ac2O)	Green Method (Zeolite H- / Solvent-Free)
Yield	96–98%	94–96%
Reaction Time	2–4 Hours	30–60 Minutes (Microwave/Heat)
Atom Economy	Poor (Stoichiometric waste)	High (Catalytic, Recyclable)
E-Factor	> 50 (Solvent & Salt waste)	< 5 (Water is main byproduct)
Purification	Acid wash/Extraction required	Simple Filtration (Catalyst recovery)

Scientific Insight: In the traditional method, pyridine acts as a nucleophilic catalyst and acid scavenger, generating pyridinium salts that complicate workup. In the green method, the Brønsted acid sites on the Zeolite surface activate the carbonyl oxygen of acetic anhydride, making it susceptible to nucleophilic attack by the hydroquinone hydroxyl group. The catalyst is recovered by filtration, and the product crystallizes upon cooling.

Etherification (Formation of 1,4-Dimethoxybenzene)

Methylation of HQ is traditionally achieved using Methyl Iodide (MeI) or Dimethyl Sulfate (DMS)—both potent carcinogens requiring stoichiometric base. The green alternative uses Dimethyl Carbonate (DMC) , which acts as both solvent and reagent.[1][2][3]

Performance Metrics:

Metric	Traditional Method (MeI / K2CO3)	Green Method (DMC / Base Cat.)
Toxicity	High (Carcinogenic, Neurotoxic)	Non-toxic (Biodegradable)
Selectivity	Mixed (Mono/Di)	Tunable (Temp dependent)
Byproducts	KI salts (Stoichiometric)	CO2 + Methanol (Recyclable)
Reaction Temp	Room Temp - Reflux	180–220°C (Autoclave) or 90°C (Flow)
Green Status	Red (Avoid)	Green (Recommended)

Mechanism of Action (DMC): At high temperatures (

), DMC undergoes decarboxylation to generate a methoxycarbonyl intermediate or acts directly as a methylating agent via a mechanism, attacking the soft nucleophile (phenolate) rather than the hard nucleophile (carbonyl).

Validated Experimental Protocols

Protocol A: Solvent-Free Acetylation using Solid Acid Catalyst

Best for: Rapid, transient protection with minimal waste.

Materials:

• Hydroquinone (10 mmol)

• Acetic Anhydride (22 mmol)

• Catalyst: Sulfated Zirconia (

  ) or Zeolite H- (10 wt% of substrate)

Workflow:

• Mixing: In a 50 mL round-bottom flask, mix Hydroquinone (1.10 g) and Acetic Anhydride (2.25 g).

• Catalyst Addition: Add 0.11 g of activated solid acid catalyst.

• Reaction: Heat the mixture to 60–80°C with stirring. Alternatively, irradiate in a microwave reactor (300W) for 5-10 minutes.

• Monitoring: Monitor by TLC (Ethyl Acetate:Hexane 2:8).

• Workup: Add hot ethanol (5 mL) to dissolve the product, then filter while hot to recover the solid catalyst.

• Crystallization: Cool the filtrate to 0°C. Hydroquinone diacetate precipitates as white needles.

• Yield Calculation: Filter, dry, and weigh. Expected MP: 121–123°C.

Validation Check: The absence of acetic acid smell indicates complete conversion. The recovered catalyst can be reactivated by calcination at 500°C.

Protocol B: Green Methylation using Dimethyl Carbonate (DMC)

Best for: Permanent protection or synthesis of anisole derivatives.

Materials:

• Hydroquinone (10 mmol)

• Dimethyl Carbonate (DMC) (Excess, acts as solvent)[1][2]

• Catalyst:

  (0.1 equiv) or DABCO (catalytic amount)

Workflow:

• Setup: Use a stainless steel autoclave or a high-pressure glass tube (due to high temp requirement).

• Loading: Charge Hydroquinone (1.10 g),

  (0.14 g), and DMC (10 mL).

• Reaction: Seal and heat to 180°C–200°C for 4–6 hours.

  • Note: At temperatures < 120°C, carboxymethylation (formation of carbonates) competes with methylation. High temp favors methylation.

• Depressurization: Cool to room temperature and carefully vent the CO2 byproduct.

• Isolation: Distill off excess DMC (boiling point 90°C) for reuse.

• Purification: The residue contains the product and catalyst. Dissolve in ethyl acetate, wash with water to remove salts, dry, and evaporate.

Mechanistic Visualization

The following diagram illustrates the pathway differences between the toxic traditional methylation and the green DMC pathway.

Figure 2: Mechanistic comparison of etherification routes. The Green path avoids halogenated waste.

References

• Sarkar, A., et al. (2012). "Solvent-free acetylation of phenols and amines using solid acid catalysts." Journal of Chemical Research.[4]

• Tundo, P., & Selva, M. (2002). "The Chemistry of Dimethyl Carbonate." Accounts of Chemical Research.

• Seo, D. H., et al. (2012).[5] "High-yield enzymatic synthesis of

  -arbutin using amylosucrase from Deinococcus geothermalis." Applied Microbiology and Biotechnology.

• Anastas, P. T., & Warner, J. C. (1998).[6] Green Chemistry: Theory and Practice. Oxford University Press. (Foundational Principles).

• Magar, V. K., et al. (2024).[4] "An Environmentally Friendly and Efficient Green Method for Acylation." International Journal of Pharmacy and Pharmaceutical Research.

Sources

• 1. portal.research.lu.se [portal.research.lu.se]
• 2. researchgate.net [researchgate.net]
• 3. The chemistry of dimethyl carbonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 5. Recent Progress on Feasible Strategies for Arbutin Production - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchtrendsjournal.com [researchtrendsjournal.com]

Comparative Guide: Kinetic Studies of the Deprotection of (4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate

Executive Summary: The "Goldilocks" Zone of Prodrug Stability

In the landscape of prodrug design, the stability of the promoiety is the rate-limiting step for bioavailability.[1] This guide analyzes the deprotection kinetics of (4-Ethoxycarbonyloxyphenyl) ethyl carbonate —effectively Hydroquinone bis(ethyl carbonate) .

This molecule represents a critical model for "cascade" or "double" prodrug systems. Unlike simple esters (too labile) or carbamates (too stable/enzyme-dependent), this carbonate derivative occupies a kinetic "sweet spot." It offers tunable hydrolytic stability governed strictly by pH and buffer catalysis, making it a predictable release system for phenolic drugs.

Key Finding: The deprotection follows a stepwise

mechanism where the first hydrolysis event ( ) is significantly faster than the second ( ) due to the electronic switching of the para-substituent from electron-withdrawing (carbonate) to electron-donating (phenolate).

Mechanistic Analysis: The Electronic Switch

To understand the kinetics, we must first map the degradation pathway. The deprotection is not a single event but a cascade.

The Reaction Pathway

The hydrolysis is driven by nucleophilic attack (usually

or general base) at the carbonyl carbon.

• Step 1 (Activation): Attack on the first carbonate group releases ethanol,

  , and the intermediate Hydroquinone mono(ethyl carbonate) .

• Step 2 (Deactivation): The newly formed phenol group ionizes (at physiological pH > pKa ~10). The resulting phenoxide anion (

  ) donates electrons into the ring, stabilizing the remaining carbonyl against nucleophilic attack, thus slowing .

Visualization of the Pathway

Figure 1: Stepwise hydrolysis mechanism showing the kinetic differentiation between the first and second deprotection steps.

Comparative Performance Guide

This section compares the target carbonate against standard alternative protecting groups for phenols.

Head-to-Head Comparison

Feature	Phenyl Acetate (Ester)	(4-Ethoxycarbonyloxyphenyl) Ethyl Carbonate	Phenyl Carbamate
Primary Mechanism	Chemical Hydrolysis (Fast) + Esterases	Chemical Hydrolysis (Moderate)	Enzymatic (Cholinesterases) or Harsh Chemical
Plasma Half-Life ( )	< 5 minutes	20 – 120 minutes (Tunable)	> 4 hours (High Stability)
pH Sensitivity	Extremely High	High (Linear dependence on )	Low (Requires enzymes)
Byproducts	Phenol + Acetic Acid	Phenol + Ethanol +	Phenol + Amine +
Application	Rapid onset prodrugs	Sustained release / Controlled solubility	Targeting specific tissues (ADEPT)

Why Choose the Carbonate?

• Predictability: Unlike esters, which are ravaged by ubiquitous plasma esterases, carbonates are often less susceptible to catalytic hydrolysis by serum albumin, making their in vivo half-life correlate better with in vitro buffer data.

• Solubility: The ethyl carbonate moiety adds lipophilicity without the extreme stability of a carbamate, aiding membrane permeability before hydrolyzing in the cytosol.

Experimental Protocol: Kinetic Validation

To validate the kinetics of this specific molecule, you cannot rely on endpoint assays. You must use Real-Time UV-Vis Spectrophotometry .

The Self-Validating System (Isosbestic Points)

A robust kinetic study must demonstrate isosbestic points . These are specific wavelengths where the absorbance of the reactant and product are identical.

• Requirement: If the reaction is clean (

  ) without side reactions, the spectra taken at different time points must intersect at the same wavelength.

• Failure Mode: If the isosbestic point drifts, your compound is decomposing via an alternative pathway (e.g., ring oxidation).

Step-by-Step Workflow

Materials:

• Buffer: 0.05 M Phosphate buffer (pH 7.4) + 0.1 M KCl (to maintain ionic strength).

• Stock Solution: 10 mM compound in Acetonitrile (MeCN).

• Instrument: Double-beam UV-Vis Spectrophotometer with thermostated cell holder (

  ).

Procedure:

• Baseline: Place 3.0 mL of buffer in the reference and sample cuvettes. Equilibrate to

  .[2][3]

• Initiation: Spike the sample cuvette with

  of Stock Solution (Final conc: ). Keep organic solvent < 1% to avoid solvent effects.

• Mixing: Invert cuvette rapidly (3x) using a Teflon stopper.

• Data Acquisition: Scan 200–400 nm every 2 minutes for 60 minutes.

• Tracking: Monitor absorbance increase at 280-290 nm (appearance of hydroquinone/phenolate) and decrease at 240 nm (loss of carbonate).

Workflow Diagram

Figure 2: Experimental workflow for kinetic validation using UV-Vis spectrophotometry.

Data Processing & Calculation

The hydrolysis follows pseudo-first-order kinetics under buffered conditions (

is constant).

Equation:

Where:

• = Absorbance at infinite time (complete hydrolysis).
• = Absorbance at time .
• = Observed rate constant ( ).

To derive the specific catalytic constant (

): Plot vs. (by varying pH from 7.0 to 9.0). The slope is the second-order rate constant .

References

• Dittert, L. W., & Higuchi, T. (1963). Rates of Hydrolysis of Carbamate and Carbonate Esters. Journal of Pharmaceutical Sciences.

• Hansen, K. T., & Bundgaard, H. (1991). Prodrugs as drug delivery systems.[1][4] International Journal of Pharmaceutics. (Focus on carbonate stability vs esters).

• Karaman, R. (2013). Prodrugs Design Based on Inter- and Intramolecular Chemical Processes. Chemical Biology & Drug Design.

• Imai, T., et al. (2007). Bioreversible Derivatives of Phenol. Reactivity of Carbonate Esters. Journal of Pharmaceutical Sciences.

Sources

• 1. exo-ricerca.it [exo-ricerca.it]
• 2. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bioreversible Derivatives of Phenol. 2. Reactivity of Carbonate Esters with Fatty Acid-like Structures Towards Hydrolysis in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling (4-Ethoxycarbonyloxyphenyl) ethyl carbonate

Executive Hazard Analysis

Compound Identity: (4-Ethoxycarbonyloxyphenyl) ethyl carbonate Synonyms: Hydroquinone bis(ethyl carbonate); Diethyl 1,4-phenylene dicarbonate. CAS: 33926-25-9 (Analogous reference)[1]

The "Silent" Hazard: While this compound is a carbonate ester and chemically stable under inert conditions, it acts as a "masked" Hydroquinone . Upon contact with moisture (hydrolysis) or biological tissue (enzymatic cleavage), it degrades into Hydroquinone , Ethanol , and Carbon Dioxide .

Therefore, your safety protocols must address the hazards of Hydroquinone (Category 2 Germ Cell Mutagen, Skin Sensitizer, and Corneal Damaging Agent) and the physical hazard of pressure buildup (

) in sealed waste containers.

Hydrolytic Decomposition Pathway

The following diagram illustrates why moisture exclusion is not just a purity concern, but a safety imperative.

Figure 1: Hydrolytic decomposition pathway showing the generation of toxic (Hydroquinone) and physical (CO2 gas) hazards.

Personal Protective Equipment (PPE) Matrix

Do not rely on generic "lab safety" rules. This matrix is calibrated for sensitizers and phenolic precursors .

PPE Category	Standard Operation (mg to g scale)	Bulk/Spill Response (>10g or Solution)	Technical Rationale
Hand Protection	Double Nitrile (min 0.11 mm each)	Silver Shield / Laminate Film	Carbonate esters permeate latex rapidly. Nitrile offers splash protection, but hydroquinone (hydrolysis product) is a potent skin sensitizer requiring redundancy.
Eye Protection	Chemical Splash Goggles (Indirect Vent)	Full Face Respirator or Goggles + Face Shield	Safety glasses are insufficient. Phenolic compounds cause severe, sometimes irreversible corneal opacity. Vapors from hydrolysis can irritate mucous membranes.
Respiratory	Fume Hood (Face velocity: 100 fpm)	P100/OV Respirator (Particulate + Organic Vapor)	Solid powder inhalation poses a mutagenic risk. If working outside a hood (e.g., balance), a respirator is mandatory.
Body Defense	Lab Coat (High-neck, long sleeve)	Tyvek Coverall (Disposable)	Prevent accumulation on street clothes. Hydroquinone dust adheres to fibers and can contaminate home environments.

Operational Handling Protocol

This protocol ensures containment of the solid and management of the gas-evolving capability of the molecule.

A. Weighing and Transfer (The Critical Zone)

• Static Control: Use an ionizing fan or anti-static gun if the powder is fluffy. Static discharge can disperse the sensitizing dust.

• The "Boat" Technique: Do not weigh directly into a flask. Weigh into a disposable anti-static weighing boat.

• Solvent Selection: Use anhydrous solvents (DCM, THF, or Ethyl Acetate).

  • Why: Wet solvents trigger the release of

    . In a sealed septum vial, this pressure can blow out the septum, aerosolizing the solution containing the toxic hydroquinone derivative.

B. Reaction Setup

• Venting: If heating the reaction >50°C, ensure an open path to a bubbler or an inert gas balloon.

  • Risk:[2] Thermal decomposition or trace hydrolysis generates gas. Sealed tubes may rupture.

• Quenching: When the reaction is complete, do not simply add acid/base.

  • Procedure: Cool to 0°C. Add quench solution dropwise. Expect effervescence (

    ).

Emergency Response & Decontamination

Spill Response Logic

If a spill occurs, the primary goal is to prevent the formation of Hydroquinone dust or aerosols.

Figure 2: Decision logic for spill remediation, prioritizing dust suppression and surface decontamination.

Decontamination Solution

• The Agent: 5% Sodium Carbonate (

  ) or dilute Sodium Hydroxide.

• Mechanism: Rapidly hydrolyzes the residual carbonate ester into water-soluble hydroquinone salts, which are easier to clean but turn brown/black upon oxidation.

• Warning: The cleaning solution will become toxic (hydroquinone). Wear nitrile gloves during the entire cleanup.

Disposal and Waste Management

Crucial Rule: Do not mix with oxidizing agents (Nitric acid, Peroxides) in the waste stream.[3]

• Segregation: Segregate into "Non-Halogenated Organic" waste streams.

• Labeling: Label the waste tag explicitly with: "Contains Hydroquinone Precursors - Sensitizer."

• Container: Use vented caps if possible. If the waste contains water,

  evolution will continue slowly. A tightly sealed waste bottle can pressurize and burst.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Hydroquinone. Retrieved from [Link]

• European Chemicals Agency (ECHA). Substance Information: Hydroquinone. Retrieved from [Link]

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